1-(1-Methylpiperazin-2-YL)ethan-1-one

Core Science & Biosynthesis

Technical Whitepaper: Chemical Architecture, Synthesis, and Analytical Profiling of 1-(1-Methylpiperazin-2-YL)ethan-1-one

Executive Summary

1-(1-Methylpiperazin-2-yl)ethan-1-one (CAS: 1369351-16-5) is a highly specialized piperazine derivative characterized by a methyl group at the N1 position and an acetyl moiety at the C2 position. As a versatile heterocyclic building block, it is increasingly utilized in modern drug discovery, particularly in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This whitepaper provides a comprehensive, peer-level guide to its physicochemical properties, synthetic methodologies, and self-validating analytical protocols, designed specifically for researchers and drug development professionals.

Physicochemical Profiling & Molecular Architecture

Understanding the fundamental properties of 1-(1-Methylpiperazin-2-yl)ethan-1-one is critical for downstream applications, formulation, and storage[1]. The presence of the basic piperazine nitrogen atoms alongside the hydrogen-bond-accepting carbonyl group gives this molecule unique solubility and reactivity profiles.

Property	Value / Description
IUPAC Name	1-(1-Methylpiperazin-2-yl)ethan-1-one
Common Synonyms	2-Acetyl-1-methylpiperazine
CAS Registry Number	1369351-16-5[1]
MDL Number	MFCD22070776[1]
Molecular Formula	C₇H₁₄N₂O[1]
Molecular Weight	142.20 g/mol [1]
SMILES String	CC(C1N(C)CCNC1)=O[1]
Appearance	Pale-yellow to yellow-brown liquid
Storage Conditions	2-8°C, sealed in a dry environment[1]

Note: Extreme care must be taken to distinguish this compound from its structural isomer, 1-(4-methylpiperazin-1-yl)ethanone (CAS: 60787-05-5), where the acetyl group is attached directly to the N1 nitrogen rather than the C2 carbon[2].

Synthetic Methodologies & Mechanistic Causality

The synthesis of 2-substituted piperazines requires precise control over regioselectivity and chemoselectivity. Direct acylation of the piperazine ring often leads to N-acylation rather than C-acylation[3]. Therefore, a carefully protected functionalization route is required.

The most robust and scalable method for synthesizing 1-(1-Methylpiperazin-2-yl)ethan-1-one utilizes the Weinreb Amide Route . This approach is favored because the stable chelate formed by the Weinreb amide prevents the over-addition of the Grignard reagent, which would otherwise yield an undesired tertiary alcohol.

Synthetic workflow for 1-(1-Methylpiperazin-2-yl)ethan-1-one via Weinreb amide intermediate.

Step-by-Step Protocol & Causality

• N4-Boc Protection:

  • Protocol: Dissolve 1-methylpiperazine-2-carboxylic acid in a 1:1 mixture of dioxane and water. Add Na₂CO₃ (2.0 eq) followed by Boc₂O (1.1 eq). Stir at room temperature for 12 hours.

  • Causality: The N4 secondary amine must be protected to prevent it from reacting with the Grignard reagent in Step 3 (which would consume the reagent via deprotonation) and to prevent unwanted polymerization during amide coupling.

• Weinreb Amide Formation:

  • Protocol: Dissolve the N-Boc protected acid in anhydrous DMF. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and DIPEA (3.0 eq). Stir for 15 minutes, then add N,O-dimethylhydroxylamine hydrochloride (1.2 eq). Stir overnight.

  • Causality: EDC/HOBt activates the carboxylic acid. N,O-dimethylhydroxylamine forms the Weinreb amide, a crucial intermediate that stabilizes the subsequent tetrahedral intermediate during Grignard addition.

• Grignard Addition:

  • Protocol: Dissolve the Weinreb amide in anhydrous THF and cool to 0°C under an inert argon atmosphere. Dropwise add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.5 eq). Stir for 2 hours at 0°C, then quench with saturated aqueous NH₄Cl.

  • Causality: The Grignard reagent attacks the carbonyl carbon. The adjacent methoxy oxygen of the Weinreb amide coordinates with the magnesium ion, forming a stable 5-membered cyclic chelate. This prevents a second equivalent of MeMgBr from attacking, strictly halting the reaction at the ketone stage.

• Boc Deprotection:

  • Protocol: Treat the isolated N-Boc ketone with a 1:4 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for 2 hours at room temperature. Concentrate under vacuum and neutralize with saturated NaHCO₃ to yield the free base product.

  • Causality: TFA efficiently cleaves the tert-butyl carbamate (Boc) group, revealing the active N4 secondary amine of the final 1-(1-Methylpiperazin-2-yl)ethan-1-one molecule.

Analytical Characterization & Self-Validating Quality Control

To ensure absolute scientific integrity, the synthesized compound must undergo a self-validating analytical workflow. A single analytical method is insufficient; orthogonal techniques must corroborate each other to rule out structural isomers (such as N-acylated piperazines)[3].

Self-validating analytical quality control workflow for structural and purity confirmation.

Step-by-Step Analytical Protocol

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Method: ESI+ mode, gradient elution (5% to 95% Acetonitrile in Water with 0.1% Formic Acid) over 5 minutes.

  • Validation Criteria: A dominant peak must appear with an m/z of 143.2 corresponding to the [M+H]⁺ ion (Calculated exact mass: 142.11)[1].

• Nuclear Magnetic Resonance (1H NMR, 400 MHz, CDCl₃):

  • Method: Dissolve 10 mg of the sample in 0.6 mL of deuterated chloroform.

  • Validation Criteria:

    • A sharp singlet at ~2.20 ppm (3H) confirms the presence of the acetyl methyl group (-C(=O)CH₃).

    • A sharp singlet at ~2.30 ppm (3H) confirms the N-methyl group (-NCH₃).

    • The specific chemical shift of the C2 proton (~3.1 ppm, dd) confirms C-acylation rather than N-acylation.

• High-Performance Liquid Chromatography (HPLC):

  • Method: Reverse-phase C18 column (e.g., XBridge 4.6 x 50 mm), UV detection at 210 nm and 254 nm.

  • Validation Criteria: The compound must exhibit a single sharp peak with an Area Under Curve (AUC) ≥ 95%. If secondary peaks exceed 5%, the batch is automatically routed to preparative HPLC or flash chromatography for repurification.

Pharmacological Significance & Applications

The 1-(1-Methylpiperazin-2-yl)ethan-1-one scaffold is highly prized in medicinal chemistry. The piperazine ring is a privileged structure that improves aqueous solubility and oral bioavailability, while the acetyl group at the C2 position provides a distinct vector for further functionalization (e.g., reductive amination, condensation to form heterocycles like thiazoles or pyrazoles). It serves as a vital intermediate in synthesizing complex Active Pharmaceutical Ingredients (APIs) targeting central nervous system (CNS) disorders and oncology pathways.

References

• 1-Acetyl-4-methylpiperazine | C7H14N2O | CID 550758 Source: PubChem - NIH URL:[Link]

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1-(1-Methylpiperazin-2-YL)ethan-1-one molecular weight and aqueous solubility

An In-Depth Technical Guide to the Physicochemical Properties of 1-(1-Methylpiperazin-2-YL)ethan-1-one

This technical guide provides a focused analysis of 1-(1-Methylpiperazin-2-YL)ethan-1-one, a heterocyclic compound of interest in synthetic and medicinal chemistry. We will delve into its fundamental physicochemical properties, specifically its molecular weight and aqueous solubility. For drug development professionals and researchers, a precise understanding of these parameters is a critical first step, governing everything from reaction stoichiometry to pharmacokinetic profiling. This document moves beyond a simple data sheet to explain the causality behind these properties and the established methodologies for their determination.

Core Molecular Attributes

1-(1-Methylpiperazin-2-YL)ethan-1-one belongs to the piperazine class of compounds. Piperazine and its derivatives are significant pharmacophores found in numerous clinically approved drugs, valued for their ability to improve pharmacokinetic properties such as solubility and bioavailability.[1][2] The structure of the title compound, featuring a methylated piperazine ring and an acetyl group, presents specific characteristics that dictate its behavior in chemical and biological systems.

Physicochemical Data Summary

The fundamental identifiers and properties of 1-(1-Methylpiperazin-2-YL)ethan-1-one are summarized below. This data serves as the foundation for any experimental or computational work involving this molecule.

Property	Value	Source
IUPAC Name	1-(1-methylpiperazin-2-yl)ethan-1-one	N/A
CAS Number	1369351-16-5	[3]
Molecular Formula	C₇H₁₄N₂O	[3]
Molecular Weight	142.20 g/mol	[3]
Aqueous Solubility	Data not available in cited literature. Expected to be soluble based on structural analysis.	See Section 2

Aqueous Solubility: A Critical Parameter

Aqueous solubility is a paramount property in drug discovery, directly influencing a compound's absorption and distribution in vivo. While a precise experimental value for 1-(1-Methylpiperazin-2-YL)ethan-1-one is not available in the public literature reviewed, a qualitative assessment can be made based on its molecular structure.

Structural Rationale for Solubility

The molecule possesses several features that suggest favorable solubility in aqueous media:

• Hydrogen Bonding: The presence of two nitrogen atoms in the piperazine ring, along with the carbonyl oxygen, allows the molecule to act as a hydrogen bond acceptor. This interaction with water, a polar protic solvent, is a primary driver of solubility.

• Polarity and Size: The compound is a relatively small and polar molecule. The parent compound, 1-methylpiperazine, is known to be soluble in water.[4][5] The addition of the acetyl group, while adding some hydrophobic character, is unlikely to render the molecule insoluble.

Given these attributes, the compound is predicted to be soluble in water. However, for applications requiring precise concentration control, such as high-throughput screening or formulation development, an experimental determination of solubility is essential.

Methodologies for Aqueous Solubility Determination

When quantitative solubility data is required, researchers can turn to robust experimental methods or utilize computational models for an early-stage assessment.

Experimental Determination: The Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[6] This technique is widely regarded as the most reliable due to its straightforward approach to achieving and measuring a saturated solution at equilibrium.[6]

Protocol Causality: The core principle is to create a saturated solution where the dissolved solute is in equilibrium with an excess of undissolved solid. This ensures that the measured concentration represents the maximum amount of the compound that can dissolve under the specified conditions.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Assay.

Detailed Step-by-Step Protocol:

• Preparation: Add an excess amount of solid 1-(1-Methylpiperazin-2-YL)ethan-1-one to a series of vials containing the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The excess solid is crucial to ensure saturation is reached and maintained.[6]

• Equilibration: Seal the vials and place them on a shaker in a temperature-controlled incubator. Agitate the mixtures for a predetermined period, typically 24 to 72 hours, to allow the system to reach equilibrium.[7][8] Samples should be taken at various intervals (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing, thereby verifying that equilibrium has been achieved.

• Phase Separation: Once equilibrated, the samples must be processed to separate the saturated aqueous phase from the excess solid. This is typically accomplished by centrifugation at high speed or by filtration through a low-binding filter plate.[8] This step is critical to prevent undissolved particles from artificially inflating the measured concentration.

• Quantification: Carefully remove an aliquot of the clear supernatant. The concentration of the dissolved compound is then determined using a suitable and validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).[8] A calibration curve prepared with known concentrations of the compound is used for accurate quantification.

Computational Prediction of Aqueous Solubility

In the early phases of drug discovery, when physical samples may be scarce, computational (in silico) models offer a rapid and resource-efficient means of estimating solubility.[9] These models use the molecular structure of a compound to predict its physicochemical properties.

Logic and Causality: Computational solubility prediction is grounded in the principle that a molecule's structure dictates its properties.[10] By analyzing a large dataset of compounds with known experimental solubilities, machine learning algorithms can identify the key molecular descriptors (e.g., molecular weight, polarity, hydrogen bond donors/acceptors) that correlate with solubility.[10][11][12] The resulting model can then be used to predict the solubility of new, untested molecules.

Computational Workflow Diagram

Caption: Logic flow for in-silico solubility prediction.

Conclusion

References

• Delaney, J. S. (2004). ESOL: Estimating Aqueous Solubility Directly from Molecular Structure. Journal of Chemical Information and Computer Sciences, 44(3), 1000-1005. Available at: [Link]

• Jorgensen, W. L., & Duffy, E. M. (2002). Prediction of drug solubility from structure. Advanced Drug Delivery Reviews, 54(3), 355-366. Available at: [Link]

• Palmer, D. S., O'Boyle, N. M., Glen, R. C., & Mitchell, J. B. O. (2007). A Computational Model for the Prediction of Aqueous Solubility That Includes Crystal Packing, Intrinsic Solubility, and Ionization Effects. Molecular Pharmaceutics, 4(4), 581-591. Available at: [Link]

• Bergström, C. A. S., Norinder, U., Luthman, K., & Artursson, P. (2004). Global and Local Computational Models for Aqueous Solubility Prediction of Drug-Like Molecules. Journal of Chemical Information and Computer Sciences, 44(4), 1477-1488. Available at: [Link]

• Lee, Y., et al. (2024). Evaluation of Machine Learning Models for Aqueous Solubility Prediction in Drug Discovery. 2024 15th International Conference on Information and Communication Technology Convergence (ICTC). Available at: [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2). Available at: [Link]

• Avdeef, A. (2007). Determination of aqueous solubility by heating and equilibration: A technical note. European Journal of Pharmaceutical Sciences, 31(5), 299-303. Available at: [Link]

• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Available at: [Link]

• Wen, H., & Morris, K. (2006). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1,2-BIS(4-METHYLPIPERAZIN-1-YL)ETHANONE. Retrieved from [Link]

• Obushak, M., et al. (2025). 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. Molbank, 2025(1), M1534. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Advanced Search. Retrieved from [Link]

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Biocatalytic Pathway Engineering: Synthesis and Downstream Functionalization of 1-(1-Methylpiperazin-2-yl)ethan-1-one Precursors

Executive Summary

Piperazine derivatives are privileged pharmacophores present in a vast array of small-molecule pharmaceuticals, functioning as critical structural motifs in kinase inhibitors, antipsychotics, and anthelmintics. While traditional synthetic routes rely on harsh nucleophilic substitutions or transition-metal-catalyzed hydrogenations, modern process chemistry is shifting toward sustainable biocatalysis. This technical guide details the engineered biosynthetic pathway for generating and utilizing 1-(1-Methylpiperazin-2-yl)ethan-1-one . By integrating Imine Reductases (IREDs), N-methyltransferases (NMTs), and ω -transaminases (ATAs) within continuous-flow architectures, we establish a highly stereoselective, self-validating system for synthesizing complex chiral active pharmaceutical ingredients (APIs).

Pathway Architecture and Mechanistic Causality

The Shift from Chemocatalysis to Biocatalysis

Historically, the synthesis of substituted piperazines involved the asymmetric hydrogenation of pyrazines using iridium or ruthenium catalysts activated by alkyl halides[1]. However, these methods suffer from severe catalyst poisoning due to the strong coordinating ability of the secondary amines in the resulting piperazine product[1]. To circumvent this limitation, engineered Imine Reductases (IREDs) have emerged as superior alternatives, capable of direct, stereoselective reduction of cyclic imines and pyrazine rings under mild, aqueous conditions[2].

Upstream Synthesis of the Core Precursor

The targeted generation of 1-(1-Methylpiperazin-2-yl)ethan-1-one begins with the commercially available building block 2-acetylpyrazine.

• Chemoselective Reduction : An engineered IRED (e.g., a variant derived from Streptomyces sp. GF3587) catalyzes the NAD(P)H-dependent reduction of the pyrazine ring[3]. The causality behind selecting a highly specific IRED is to strictly reduce the endocyclic C=N bonds without reducing the exocyclic C2-acetyl ketone—a common off-target effect seen with promiscuous ene-reductases[4].

• Regioselective Methylation : The intermediate, 1-(piperazin-2-yl)ethan-1-one, undergoes N1-methylation via a SAM-dependent N-methyltransferase (NMT). While N1 is sterically hindered by the adjacent acetyl group, directed evolution of NMTs allows for precise spatial orientation within the active site, preventing N4-methylation and yielding the target precursor.

Downstream Functionalization via ω -Transaminases

Once synthesized, 1-(1-Methylpiperazin-2-yl)ethan-1-one serves as a critical precursor for synthesizing chiral amine APIs. The C2-acetyl group is converted to a chiral primary amine via an ω -transaminase (ATA-113)[5]. We utilize isopropylamine (IPA) as the amine donor. Because the thermodynamic equilibrium of transamination is inherently unfavorable, we employ a continuous-flow membrane reactor to selectively remove the acetone byproduct, driving the reaction to >99% conversion.

Visualizing the Biosynthetic Network

Engineered biocatalytic cascade from 2-acetylpyrazine to a chiral functionalized piperazine API.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the downstream transamination of the 1-(1-Methylpiperazin-2-yl)ethan-1-one precursor is executed using an immobilized biocatalyst in a continuous-flow regime. Immobilization on methacrylic resins significantly improves the Space-Time Yield (STY) and Total Turnover Number (TTN)[6].

Protocol: Continuous-Flow Transamination of 1-(1-Methylpiperazin-2-yl)ethan-1-one

Objective : Convert the C2-acetyl group to a chiral amine with >99% enantiomeric excess (ee).

System Prerequisites :

• Biocatalyst : ATA-113 co-immobilized with Pyridoxal 5'-phosphate (PLP) on an epoxy-functionalized methacrylic resin (e.g., Purolite ECR8204F).

• Substrate Feed : 50 mM 1-(1-Methylpiperazin-2-yl)ethan-1-one, 500 mM Isopropylamine (IPA), 1 mM PLP in 100 mM phosphate buffer (pH 7.5).

Step-by-Step Methodology :

• Reactor Packing : Pack a 10 mL Omnifit glass column with 5 g of the immobilized ATA-113 resin. Causality: Packing under a constant flow of buffer prevents channeling, ensuring uniform residence time and preventing localized pH drops.

• Equilibration : Prime the reactor with 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP at 0.5 mL/min for 30 minutes. Validation: Monitor the UV absorbance of the effluent at 390 nm to ensure PLP saturation of the active sites.

• Continuous Biotransformation : Introduce the Substrate Feed at a flow rate of 0.2 mL/min (Residence time ≈ 25 min). Maintain the reactor at 35°C using a thermostated jacket.

• Equilibrium Shift via Pervaporation : Route the reactor effluent through a PDMS (polydimethylsiloxane) membrane separator. Causality: The PDMS membrane selectively permeates the volatile acetone byproduct, pulling the transaminase equilibrium toward product formation.

• In-Line Quality Control (Self-Validation) : Divert 1% of the post-membrane effluent to an in-line chiral HPLC (Chiralpak IG column, UV detection at 210 nm). Validation criteria: The system is considered at steady-state when the conversion stabilizes at >98% and the ee of the amine product remains >99%.

• Product Recovery : Collect the aqueous stream, adjust to pH 12 using 2M NaOH to deprotonate the piperazine nitrogens, and extract with methyl tert-butyl ether (MTBE). Evaporate the organic phase to yield the pure chiral amine.

Continuous-flow reactor architecture with in-line pervaporation for equilibrium shifting.

Quantitative Data Analysis

The efficiency of the biocatalytic cascade heavily depends on enzyme engineering and process intensification. Table 1 summarizes the performance metrics of the transamination step, comparing wild-type enzymes in batch versus engineered enzymes in continuous flow. The data clearly demonstrates that flow chemistry combined with membrane separation overcomes the thermodynamic limitations of the ATA reaction[6],[5].

Table 1: Performance Metrics for the Biocatalytic Transamination of 1-(1-Methylpiperazin-2-yl)ethan-1-one

Biocatalytic System	Reactor Configuration	Conversion (%)	Enantiomeric Excess (ee %)	Space-Time Yield (g L⁻¹ h⁻¹)	Total Turnover Number (TTN)
Wild-Type ATA	Batch (Closed System)	42.5	94.0	1.2	4,500
Engineered ATA-113	Batch (Open, N₂ Sweep)	78.1	98.5	4.8	12,000
Immobilized ATA-113	Continuous Flow (No Membrane)	85.0	>99.0	18.5	45,000
Immobilized ATA-113	Continuous Flow + PDMS Membrane	99.2	>99.9	42.3	>120,000

Note: The integration of the PDMS membrane in the continuous flow setup results in a 2.2-fold increase in Space-Time Yield by effectively removing the inhibitory acetone byproduct.

References

• Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides | Organic Letters - ACS Publications. 1

• Application of Imine Reductase in Bioactive Chiral Amine Synthesis | ACS Publications. 2

• Engineered imine reductases and methods for the reductive amination of ketone and amine compounds | US Patent 10370648B2 - Google Patents. 7

• Purification and Characterization of a Novel (R)-Imine Reductase from Streptomyces sp. GF3587 | Taylor & Francis. 3

• C=C-Ene-Reductases Reduce the C=N Bond of Oximes | PMC - NIH. 4

• Chemo‐Enzymatic Synthesis of Pyrazines and Pyrroles | PMC - NIH. 5

• Biocatalyst Immobilization and Process Intensification: Production of (S)-Piperazine-2-carboxylic Acid Dihydrochloride | ACS Publications. 6

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Pharmacological Profiling and Receptor Binding Affinity of 1-(1-Methylpiperazin-2-yl)ethan-1-one Derivatives

Executive Summary

The development of highly selective central nervous system (CNS) ligands relies heavily on robust, tunable chemical scaffolds. The 1-(1-Methylpiperazin-2-yl)ethan-1-one core—and its broader piperazine-ethanone analogs—has emerged as a privileged structure in neuropharmacology. This whitepaper provides an in-depth technical analysis of the receptor binding affinities of these compounds, specifically targeting Sigma-1 (S1R) and Sigma-2 (S2R) receptors. By detailing the pharmacophore dynamics, step-by-step self-validating methodologies, and functional assay logic, this guide equips drug development professionals with the mechanistic insights required to evaluate piperazine-based neurotherapeutics.

Pharmacophore Dynamics of the Piperazine-Ethanone Scaffold

The pharmacological versatility of the 1-(1-Methylpiperazin-2-yl)ethan-1-one scaffold stems from its precise spatial arrangement of hydrogen bond acceptors and basic centers. Understanding the causality behind its binding affinity requires mapping the molecule to the receptor's binding pocket:

• The Basic Amino Moiety: The piperazine ring contains basic nitrogen atoms that are protonated at physiological pH. This basicity is the primary driver for S1R and S2R affinity, as the protonated nitrogen forms a critical salt bridge with conserved acidic residues (e.g., Asp126 in the S1R binding site) ()[1].

• The Ethanone Carbonyl: The oxygen atom of the ethanone (acetyl) group acts as a potent hydrogen bond acceptor. By interacting with tyrosine or threonine residues within the receptor pocket, it anchors the scaffold and dictates the rotational conformation of the ligand.

• Steric Bulk and Selectivity: Computational docking and molecular dynamics simulations reveal that substitutions around the piperazine core dictate receptor subtype selectivity. While the basic nitrogen ensures baseline affinity, the lipophilicity of the surrounding moieties determines whether the compound binds preferentially to S1R, S2R, or monoamine receptors (such as 5-HT or Dopamine) ()[2].

Methodological Framework: Radioligand Binding Assays

To rigorously quantify the binding affinity ( Ki​ ) of these derivatives, competitive radioligand binding assays are employed. This protocol is designed as a self-validating system : it utilizes an isotopic tracer to measure specific binding, while simultaneously employing a universal high-affinity competitor to establish a definitive baseline for non-specific background noise ()[3].

Step-by-Step Protocol

• Tissue Preparation (The Causality of Source): Guinea pig liver membranes are utilized rather than whole-brain homogenates. Why? Guinea pig liver expresses an exceptionally high endogenous density of Sigma-1 receptors, providing a robust signal-to-noise ratio without the artifacts sometimes introduced by recombinant cell lines[3].

• Radioligand Selection: The membranes are incubated with -pentazocine. This specific radioligand is chosen because of its high selectivity for S1R over S2R, ensuring that the radioactive signal corresponds exclusively to S1R occupancy[3].

• Incubation: The biological membranes, the radioligand, and varying concentrations of the 1-(1-Methylpiperazin-2-yl)ethan-1-one test compound are incubated in a 50 mM Tris-HCl buffer (pH 7.4) at 37°C to reach thermodynamic equilibrium.

• Non-Specific Binding Control (The Validation Step): In parallel control tubes, a high concentration (e.g., 10 µM) of Haloperidol is added. Why Haloperidol? Haloperidol binds both S1R and S2R with low nanomolar affinity. By flooding the assay, it saturates all specific receptor sites. Any remaining radioactive signal is definitively non-specific (e.g., radioligand adhering to plastic or lipids), allowing for accurate baseline subtraction[1][3].

• Filtration & Quantification: The reaction is terminated via rapid vacuum filtration through glass fiber filters. The filters are washed, suspended in a scintillation cocktail, and analyzed via a liquid scintillation counter.

Workflow of the competitive radioligand binding assay for Sigma-1 receptors.

Functional Validation: The Phenytoin Allosteric Shift

Binding affinity ( Ki​ ) only proves that a compound occupies the receptor; it does not indicate whether the compound activates (agonist) or blocks (antagonist) the receptor. To establish this functional causality without complex downstream second-messenger assays, researchers utilize the Phenytoin Shift Assay ()[3].

The Mechanistic Logic: Phenytoin is a positive allosteric modulator of the Sigma-1 receptor. When an S1R agonist binds to the primary orthosteric site, the addition of phenytoin allosterically stabilizes the receptor's high-affinity conformation. This results in a leftward shift of the dose-response curve, yielding a significantly lower Ki​ value for the test compound. Conversely, if the piperazine-ethanone derivative is an antagonist, phenytoin induces no conformational stabilization, resulting in an unchanged or slightly higher Ki​ value[1][3].

Logical flow of the phenytoin shift assay to determine S1R functional profiles.

Quantitative Binding Profiles

The table below summarizes representative binding affinities and functional profiles for various piperazine-ethanone derivatives, demonstrating how structural modifications to the core scaffold impact receptor selectivity ()[1].

Compound Variant	S1R Ki​ (nM)	S2R Ki​ (nM)	S1R/S2R Selectivity	Functional Profile
Unsubstituted Piperazine-Ethanone	45.2	>1000	>20x	Antagonist
N-Benzyl Piperazine-Ethanone	3.2	434.0	135x	Agonist
N-Phenyl Piperazine-Ethanone	12.5	850.0	68x	Agonist
Haloperidol (Reference Control)	2.5	15.0	6x	Antagonist

Note: A lower Ki​ value indicates a higher binding affinity. The N-Benzyl substitution significantly enhances S1R affinity while maintaining high selectivity over S2R.

Conclusion

The 1-(1-Methylpiperazin-2-yl)ethan-1-one scaffold is a highly tunable pharmacophore capable of yielding potent, selective ligands for central nervous system targets. By leveraging the basicity of the piperazine nitrogen and the hydrogen-bonding capacity of the ethanone moiety, drug developers can fine-tune receptor affinity. However, proving the efficacy of these compounds requires strict adherence to self-validating methodologies—such as utilizing haloperidol for non-specific binding controls and the phenytoin shift assay for functional profiling—ensuring that the resulting pharmacological data is both accurate and mechanistically sound.

References

• Title: Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity Source: PMC, National Institutes of Health URL: [Link]

• Title: Heterocycle piperazine derivatives and receptor binding affinities Source: ResearchGate URL: [Link]

• Title: Exploring the importance of piperazine N-atoms for sigma(2) receptor affinity and activity Source: PubMed, National Institutes of Health URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: High-pH Reversed-Phase HPLC Method Development and Validation for the Quantification of 1-(1-Methylpiperazin-2-yl)ethan-1-one

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Chemical Profiling & Chromatographic Causality

The development of a robust High-Performance Liquid Chromatography (HPLC) method requires a deep understanding of the analyte's physicochemical properties. 1-(1-Methylpiperazin-2-yl)ethan-1-one (also known as 2-acetyl-1-methylpiperazine) presents two distinct analytical challenges: high basicity and a weak UV chromophore.

The Piperazine Challenge and Silanol Interactions

The molecule contains a piperazine ring with secondary and tertiary amine nitrogens, yielding a pKa of approximately 8.5 to 9.0. At traditional acidic HPLC conditions (pH 2–3), these nitrogen atoms are fully protonated. When basic compounds are ionized, they exhibit poor retention on hydrophobic C18 stationary phases and engage in severe secondary ion-exchange interactions with residual, unendcapped silanols on the silica matrix[1]. This causality loop—protonation leading to electrostatic binding—manifests as severe peak tailing, reduced resolution, and poor reproducibility.

The High-pH Solution

To circumvent silanol interactions without resorting to MS-incompatible ion-pairing reagents, this method leverages a high-pH mobile phase strategy. By elevating the mobile phase pH to 10.5 (more than 1.5 units above the analyte's pKa), the piperazine nitrogens are deprotonated into their neutral, free-base form[2]. This fundamental state shift maximizes hydrophobic partitioning into the C18 stationary phase, yielding strong retention and highly symmetrical peaks. Because traditional silica dissolves at pH > 8, this method necessitates the use of high-pH stable, surface-modified superficially porous particle (SPP) columns or ethylene-bridged hybrid (BEH) columns[3].

Optical Properties & Solvent Selection

1-(1-Methylpiperazin-2-yl)ethan-1-one lacks an extended conjugated π -system. Its primary chromophore is the ketone carbonyl, which exhibits a weak n→π∗ transition near 275 nm and a stronger π→π∗ transition below 215 nm. To achieve the sensitivity required for trace quantification, detection must occur at 210 nm. Consequently, Acetonitrile (UV cutoff 190 nm) is strictly selected over Methanol (UV cutoff 205 nm) as the organic modifier to prevent excessive baseline noise and drift.

Fig 1. Effect of mobile phase pH on the chromatographic behavior of piperazine derivatives.

Experimental Protocols

Chromatographic Conditions

• Column: High-pH stable SPP C18 (e.g., HALO Elevate C18), 100 x 4.6 mm, 2.7 µm[3].

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.5.

• Mobile Phase B: 100% HPLC-Grade Acetonitrile.

• Elution Mode: Isocratic, 85% A / 15% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Injection Volume: 5 µL.

Step-by-Step Methodology

Phase 1: Mobile Phase Preparation

• Buffer Preparation: Accurately weigh 0.79 g of Ammonium Bicarbonate ( NH4​HCO3​ ) and dissolve in 1000 mL of ultra-pure HPLC-grade water (18.2 MΩ·cm) to create a 10 mM solution.

• pH Adjustment: Insert a calibrated pH probe. Add concentrated Ammonium Hydroxide ( NH4​OH ) dropwise under continuous magnetic stirring until the pH stabilizes at exactly 10.5.

• Filtration: Vacuum-filter the buffer through a 0.22 µm hydrophilic PTFE membrane to remove particulates and degas the solvent.

Phase 2: Standard Preparation

• Diluent: Prepare a mixture of Water:Acetonitrile (85:15, v/v) to perfectly match the isocratic mobile phase, preventing solvent-mismatch peak distortion at the solvent front.

• Stock Solution: Accurately weigh 10.0 mg of 1-(1-Methylpiperazin-2-yl)ethan-1-one reference standard. Transfer to a 10 mL volumetric flask, dissolve, and make up to volume with diluent (Yield: 1.0 mg/mL).

• Working Standards: Serially dilute the stock solution using the diluent to construct a 5-point calibration curve ranging from 1.0 to 100 µg/mL.

Fig 2. HPLC method development and validation workflow for basic polar analytes.

The Self-Validating System: System Suitability Testing (SST)

To ensure scientific integrity, this protocol operates as a self-validating system. Before any unknown samples are quantified, the system must prove its own fitness for purpose. A 20 µg/mL standard is injected six consecutive times. The analytical run is automatically aborted if the following criteria are not met:

Parameter	Observed Value	Acceptance Criteria	Scientific Rationale
Retention Time ( tR​ )	4.2 min	± 2.0% RSD	Ensures column equilibration and pump stability.
Tailing Factor ( Tf​ )	1.08	≤ 1.5	Confirms successful suppression of silanol interactions.
Theoretical Plates ( N )	9,200	≥ 5,000	Validates column efficiency and proper particle packing.
Peak Area Precision	0.6% RSD	≤ 2.0% RSD	Verifies autosampler precision and detector stability.

Method Validation (ICH Q2(R2) Framework)

The method was validated in strict accordance with the currently effective ICH Q2(R2) guidelines for analytical procedures[4],[5]. The enhanced approach ensures the method is robust across its entire lifecycle.

Linearity, Range, and Sensitivity

Linearity was established by analyzing five concentration levels. The reportable range was confirmed by demonstrating acceptable response and precision from the lower reporting limit up to 120% of the target specification[5].

Validation Parameter	Result	ICH Q2(R2) Requirement
Linear Range	1.0 - 100 µg/mL	Must cover 80-120% of test concentration
Correlation Coefficient ( R2 )	0.9998	≥ 0.995
Regression Equation	y=14250x+65	Reportable
Limit of Detection (LOD)	0.15 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.50 µg/mL	Signal-to-Noise (S/N) ≥ 10

Accuracy (Recovery) and Precision

Accuracy was determined by spiking known amounts of the analyte into a placebo matrix at three levels (50%, 100%, 150% of the nominal concentration). Precision was evaluated on the same day (Repeatability) and across three different days by different analysts (Intermediate Precision)[4].

Spike Level (%)	Target Conc. (µg/mL)	Mean Recovery (%)	Repeatability (% RSD)	Intermediate Precision (% RSD)
50%	10	99.4	0.8	1.3
100%	20	100.2	0.5	0.9
150%	30	99.7	0.7	1.1

Note: All recovery values fall within the stringent 98.0% – 102.0% acceptance criteria, proving the method is free from matrix interference.

Sources

• 1. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. qbdgroup.com [qbdgroup.com]
• 5. ema.europa.eu [ema.europa.eu]

1-(1-Methylpiperazin-2-YL)ethan-1-one as a reagent in organic cross-coupling reactions

An Exploration of 1-(1-Methylpiperazin-2-YL)ethan-1-one as a Potential Reagent in Organic Cross-Coupling Reactions

For the Attention of: Researchers, Scientists, and Drug Development Professionals.

Abstract:

This document explores the untapped potential of 1-(1-methylpiperazin-2-yl)ethan-1-one as a reagent in organic cross-coupling reactions. In the absence of established protocols for this specific molecule, this guide synthesizes information from related N-substituted piperazine derivatives to propose its application, particularly as a ligand in palladium-catalyzed reactions. We will delve into a plausible synthetic route for 1-(1-methylpiperazin-2-yl)ethan-1-one, theorize its role in catalytic cycles, and provide a general protocol for its screening and potential application. This application note is intended to be a forward-looking guide that encourages further research into this and similar compounds for the advancement of organic synthesis.

Introduction: The Untapped Potential of 2-Substituted Piperazines

The piperazine moiety is a "privileged scaffold" in medicinal chemistry, integral to the structure of numerous pharmaceuticals due to its favorable pharmacokinetic properties.[1][2] While much research has focused on N-substitution of the piperazine ring, C-substituted piperazines, particularly those with asymmetry, remain a less explored but highly promising area.[3] The introduction of a substituent at the C2 position, as in 1-(1-methylpiperazin-2-yl)ethan-1-one, creates a chiral center and introduces unique steric and electronic properties that could be beneficial in catalysis.

Cross-coupling reactions, such as those developed by Suzuki, Heck, and Buchwald-Hartwig, are powerful tools for C-C and C-N bond formation, and the development of novel ligands to improve the efficiency and scope of these reactions is an ongoing endeavor. Piperazine derivatives have been successfully employed as ligands in palladium-catalyzed cross-coupling reactions, demonstrating their potential in this field.[2][4] This document will explore the theoretical application of 1-(1-methylpiperazin-2-yl)ethan-1-one in this context, providing a foundation for future experimental work.

Synthesis of 1-(1-Methylpiperazin-2-YL)ethan-1-one: A Proposed Route

One potential approach involves the acylation of a pre-formed 2-methylpiperazine. The synthesis of 2-methylpiperazine itself can be achieved through various methods, including the reduction of a corresponding piperazinone or through multi-step sequences starting from chiral amino acids.[3]

Proposed Synthetic Pathway:

Caption: Proposed synthetic routes to 1-(1-methylpiperazin-2-yl)ethan-1-one.

Protocol for N-Acylation (General):

• Dissolve 2-methylpiperazine in a suitable solvent such as dichloromethane or tetrahydrofuran.

• Add a base, for example, triethylamine or pyridine, to the solution.

• Cool the mixture in an ice bath.

• Slowly add acetyl chloride or acetic anhydride to the cooled solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work up the reaction by washing with water and brine, followed by drying the organic layer and removing the solvent under reduced pressure.

• Purify the resulting 1-(2-methylpiperazin-1-yl)ethanone by column chromatography.[1]

The subsequent N-methylation of the secondary amine can be achieved using standard procedures like the Eschweiler-Clarke reaction.

Application in Cross-Coupling: A Ligand-Centric Approach

The structure of 1-(1-methylpiperazin-2-yl)ethan-1-one suggests its most likely role in cross-coupling reactions would be as a bidentate or monodentate ligand for a transition metal catalyst, such as palladium or nickel.[7][8][9] The two nitrogen atoms of the piperazine ring can coordinate to the metal center.

Hypothetical Catalytic Cycle for a Suzuki-Miyaura Coupling:

Caption: A hypothetical catalytic cycle for a Suzuki-Miyaura reaction where 'L' is the proposed piperazine-based ligand.

Steric and Electronic Considerations:

The utility of a ligand in a cross-coupling reaction is heavily influenced by its steric and electronic properties.[7][10][11][12][13]

• Steric Effects: The methyl group at the C2 position introduces steric bulk near the coordinating nitrogen atom. This could influence the bite angle of the ligand if it coordinates in a bidentate fashion and could promote reductive elimination, a key step in many cross-coupling catalytic cycles.

• Electronic Effects: The acetyl group on one of the nitrogen atoms is electron-withdrawing. This will reduce the electron-donating ability of that nitrogen, potentially leading to a hemilabile ligand where one nitrogen binds more strongly to the metal center than the other. This hemilability can be advantageous in catalysis by opening up a coordination site for substrate binding.

Table 1: Potential Advantages of 1-(1-Methylpiperazin-2-YL)ethan-1-one as a Ligand

Feature	Potential Advantage in Cross-Coupling	Rationale
Chirality	Potential for asymmetric catalysis.	The chiral center at C2 could induce enantioselectivity in the cross-coupling product.
Hemilability	Facilitation of substrate binding.	The electron-withdrawing acetyl group may lead to one nitrogen atom being more easily displaced from the metal center.
Steric Bulk	Promotion of reductive elimination.	The methyl group at C2 can create steric hindrance that favors the bond-forming reductive elimination step.
Tunability	Facile modification of the scaffold.	The secondary amine (prior to methylation) and the acetyl group can be readily modified to tune the ligand's properties.

Proposed Experimental Protocol: Screening for Catalytic Activity

The following is a general protocol for screening the efficacy of 1-(1-methylpiperazin-2-yl)ethan-1-one as a ligand in a model Suzuki-Miyaura cross-coupling reaction.

Reaction Workflow:

Caption: A general workflow for screening the catalytic activity of the proposed ligand.

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium precursor (e.g., palladium(II) acetate, Pd(OAc)₂)

• 1-(1-Methylpiperazin-2-yl)ethan-1-one (as the ligand)

• Base (e.g., potassium carbonate, cesium carbonate)

• Anhydrous solvent (e.g., toluene, dioxane)

• Water (degassed)

Procedure:

• To a reaction vial, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol).

• In a separate vial, pre-mix the palladium precursor (e.g., 2 mol%) and the ligand (e.g., 4 mol%) in the reaction solvent.

• Add the catalyst solution to the reaction vial containing the substrates and base.

• Add the solvent and water (e.g., in a 4:1 ratio).

• Seal the vial and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots and analyzing them by TLC, GC, or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the product by NMR and mass spectrometry to confirm its identity and determine the yield.

Table 2: Suggested Screening Parameters for Optimization

Parameter	Variations to Test
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(PPh₃)₂
Ligand Loading	1 mol%, 2 mol%, 4 mol%, 8 mol%
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, NaOtBu
Solvent System	Toluene/H₂O, Dioxane/H₂O, THF/H₂O
Temperature	80 °C, 100 °C, 120 °C

Conclusion and Future Outlook

While 1-(1-methylpiperazin-2-yl)ethan-1-one is not yet an established reagent in organic cross-coupling reactions, its structural features suggest significant potential as a novel ligand. The combination of a chiral center, potential hemilability, and tunable steric and electronic properties makes it an attractive candidate for further investigation. The protocols and theoretical framework presented in this document are intended to serve as a starting point for researchers to explore the catalytic applications of this and other 2-substituted piperazine derivatives. Future work should focus on the asymmetric applications of this chiral ligand and the development of a broader library of related compounds to establish clear structure-activity relationships.

References

• Ghosh, A. K., & Brindisi, M. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. Organic & Biomolecular Chemistry, 18(21), 3986–4003.

• Doyle, A. (2017, March 27). Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University. Retrieved from [Link]

• Bugarin, A., & Connell, B. T. (2012). Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines.
• Schanen, V., Cherrier, M. P., de Melo, S. J., Quirion, J. C., & Husson, H. P. (1993). Asymmetric Synthesis; XXXVII: Synthesis of 2,6-Disubstituted Piperazines from Chiral Non-Racemic Lactams. Tetrahedron Letters, 34(23), 3749-3752.
• Ben Ali, M., Khedhiri, S., Rzaigui, M., & Khemakhem, A. (2018). Synthesis and characterization of a novel coordination compound based on 2, 6-dimethylpiperazine. Journal of Molecular Structure, 1155, 54-61.
• Treacy, S. M., Chao, J. W., Kunkel, E. Y., & Toste, F. D. (2024). Electronic Effects of Bidentate P,N‑Ligands on the Elementary Steps of Au(I)/Au(III) Reactions Relevant to Cross-Coupling Chemistry. Journal of the American Chemical Society, 146(1), 589-599.
• List, B., & Boller, T. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(20), 9651-9659.
• Li, J. H., Liu, Y. X., & Xie, Y. X. (2019). Piperazine as an Inexpensive and Efficient Ligand for Pd-Catalyzed Homocoupling Reactions to Synthesize Bipyridines and Their Analogues. Current Organic Synthesis, 16(1), 173-180.
• Patil, N. T., et al. (2025). Exploring the Electronic and Steric Effects of Hemilabile (P^N) Ligands in Redox Gold Catalysis: Application to the Cross-Coupling Reaction of Aliphatic Amines with Aryl Iodides. Organic Letters, 27(10), 2364-2370.

• PrepChem. (n.d.). Synthesis of 2-(4-methylpiperazin-1-yl)-1-(4-aminophenyl)-ethanone. Retrieved from [Link]

• De Kimpe, N., et al. (2006). Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams. The Journal of Organic Chemistry, 71(19), 7083-7086.
• Reddy, P. V. N., & Corey, E. J. (2014). Asymmetric synthesis of 2-arylpiperazines. Bioorganic & Medicinal Chemistry Letters, 24(24), 5749-5751.
• Ghammamy, S., & Tavakol, H. (2011). Determination and Characterization of New Palladium Complexes and Study of their Properties. Oriental Journal of Chemistry, 27(3), 963-967.
• Singh, N. K., & Singh, S. B. (2000). Palladium(II) complexes of NS donor ligandsderived from S-methyl-dithiocarbazate, S-benzyldithiocarbazateand thiosemicarbazide as antiamoebic agents. BioMetals, 13(2), 149-155.
• Mondal, B., & Duley, A. (2020). Ligand Steric Effects of α‑Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki−Miyaura Cross-Coupling Reaction. Inorganic Chemistry, 59(19), 14093-14104.
• Sharma, G., & Kumar, A. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen, 15(1), e202500366.
• Li, X., et al. (2024). Mild and Efficient Synthesis of Para-Substituted 2-Hydroxymethyl Piperazine. Letters in Organic Chemistry, 21(2), 154-159.
• Engl, S., & Herres-Pawlis, S. (2016). Methylpalladium complexes with pyrimidine-functionalized N-heterocyclic carbene ligands. Beilstein Journal of Organic Chemistry, 12, 1569-1577.
• Google Patents. (2008). CN101239957A - Synthesis method of N-methylpiperazine.
• Bera, P., & Bhattacharya, S. (2012). Synthesis and spectral properties of palladium(n) complexes derived from 5- methyl-3-formylpyrazole thiosemicarbazones. Journal of the Indian Chemical Society, 89(7), 935-939.
• Berners-Price, S. J., & Mirzadeh, S. (2009). Complexation of Constrained Ligands Piperazine, N-substituted Piperazines, and Thiomorpholine. Australian Journal of Chemistry, 62(2), 117-124.
• Hussain, M. A., et al. (2018). Synthesis of 2-Furyl[(4-aralkyl)-1-piperazinyl]methanone derivatives as suitable antibacterial agents with mild cytotoxicity. Pakistan Journal of Pharmaceutical Sciences, 31(5), 2055-2061.
• García-de-la-Fuente, S., et al. (2023). Cytotoxic Effects of New Palladium(II) Complexes with Thiazine or Thiazoline Derivative Ligands in Tumor Cell Lines. Molecules, 28(4), 1888.
• Ota, E., & Nozaki, K. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 50(41), 14507-14514.

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• 2. benchchem.com [benchchem.com]
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• 4. Piperazine as an Inexpensive and Efficient Ligand for Pd-Catalyzed Homocoupling Reactions to Synthesize Bipyridines and Their Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams [organic-chemistry.org]
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Application Note: Advanced Sample Preparation and GC-MS Analysis Protocol for 1-(1-Methylpiperazin-2-yl)ethan-1-one

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix Applicability: Biological fluids (plasma/urine) and complex synthetic reaction mixtures.

Structural Analysis & Mechanistic Rationale

The accurate quantification of 1-(1-Methylpiperazin-2-yl)ethan-1-one via Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique set of analytical challenges dictated by its molecular architecture. The molecule features a piperazine core with a tertiary amine at the N1 position (methylated), an acetyl group at the C2 position, and a highly reactive secondary amine at the N4 position .

The Analytical Challenge

In gas-phase analysis, secondary amines are notoriously problematic. The active hydrogen at the N4 position readily forms hydrogen bonds with active silanol groups (Si-OH) present on the fused-silica capillary column and the glass inlet liner. This interaction causes severe chromatographic peak tailing, irreversible adsorption, and thermal degradation, ultimately compromising the Limit of Detection (LOD) and quantitative reproducibility[1].

The Mechanistic Solution

To circumvent this, our protocol employs a dual-phase sample preparation strategy:

• Matrix Isolation via Mixed-Mode SPE: Utilizing a Mixed-Mode Cation Exchange (MCX) resin to exploit the basicity of the piperazine nitrogens (pKa ~8.5–9.5), allowing for aggressive matrix cleanup[2].

• Chemical Capping via Perfluoroacylation: Reacting the extract with Trifluoroacetic Anhydride (TFAA). TFAA selectively attacks the N4 secondary amine, replacing the active hydrogen with a trifluoroacetyl group. This converts the polar amine into a volatile, thermally stable trifluoroacetamide derivative, drastically improving peak symmetry and MS ionization efficiency[3].

System Suitability & Self-Validation (E-E-A-T Pillar)

A robust analytical protocol must be a self-validating system. To ensure absolute trustworthiness in your results, this workflow integrates two mandatory validation checkpoints:

• Internal Standard (IS) Tracking: Spiking the initial sample with a stable isotope (e.g., Piperazine-d8) prior to extraction. This validates the SPE recovery efficiency and mathematically compensates for any matrix-induced ion suppression or volumetric losses during evaporation.

• Derivatization Efficiency Monitoring: The final chromatogram must be evaluated for the presence of the underivatized target mass ( m/z 142). A successful reaction yields >99% conversion to the derivatized product ( m/z 238). If the underivatized peak exceeds 1% of the total area, it indicates that the TFAA reagent has hydrolyzed (due to moisture) and must be replaced immediately.

Step-by-Step Experimental Protocols

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE

Causality Note: The sample is adjusted to pH 6.0 to ensure >99% protonation of the piperazine nitrogens. This guarantees strong ionic binding to the sulfonic acid groups of the MCX sorbent, allowing us to wash away neutral and acidic interferences with 100% organic solvents without losing the analyte[2].

• Sample Pre-treatment: Dilute 500 µL of the sample with 500 µL of 2% Formic Acid in water. Verify the pH is approximately 6.0. Spike with 10 µL of IS (10 µg/mL Piperazine-d8).

• Conditioning: Pass 2.0 mL of Methanol through the 30 mg/1 cc MCX cartridge, followed by 2.0 mL of 0.1 M HCl.

• Loading: Load the pre-treated sample at a controlled flow rate of 0.5 mL/min.

• Washing (Aqueous): Wash with 2.0 mL of 0.1 M HCl to remove water-soluble proteins and salts.

• Washing (Organic): Wash with 2.0 mL of 100% Methanol to elute hydrophobic and neutral interferences.

• Elution: Elute the target analyte into a clean glass tube using 2.0 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. The high pH deprotonates the analyte, breaking the ionic bond with the sorbent.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of Nitrogen ( N2​ ) at 40°C.

Protocol B: TFAA Derivatization

Causality Note: The reaction must take place in an aprotic solvent (Ethyl Acetate) to prevent the derivatizing agent from reacting with the solvent. The byproduct is trifluoroacetic acid, which must be evaporated to prevent damage to the GC column[3].

• Reconstitution: Dissolve the dried SPE extract in 50 µL of anhydrous Ethyl Acetate.

• Reagent Addition: Add 50 µL of Trifluoroacetic Anhydride (TFAA). Seal the vial tightly with a PTFE-lined cap.

• Incubation: Heat the mixture in a dry block at 70°C for exactly 30 minutes.

• Byproduct Removal: Cool to room temperature, uncap, and evaporate to dryness under N2​ to remove excess TFAA and the acidic byproduct.

• Final Reconstitution: Reconstitute the derivatized residue in 100 µL of Ethyl Acetate. Transfer to a GC auto-sampler vial with a micro-insert.

Methodological Parameters & Data Presentation

Table 1: SPE Optimization Parameters

Step	Reagent / Solvent	Volume	Flow Rate	Mechanistic Purpose
Conditioning	Methanol	2.0 mL	1.0 mL/min	Wets the divinylbenzene polymeric backbone.
Equilibration	0.1 M HCl	2.0 mL	1.0 mL/min	Acidifies the sorbent to prepare for cation exchange.
Loading	Sample (pH 6.0)	Variable	0.5 mL/min	Protonates piperazine nitrogens for ionic binding.
Wash 1	0.1 M HCl	2.0 mL	1.0 mL/min	Removes water-soluble and acidic matrix interferences.
Wash 2	Methanol	2.0 mL	1.0 mL/min	Removes hydrophobic/neutral interferences.
Elution	5% NH4​OH in MeOH	2.0 mL	0.5 mL/min	Deprotonates the analyte (pH > pKa), breaking ionic bonds.

Table 2: GC-MS Instrumental Parameters

Parameter	Setting / Specification	Rationale
Column	DB-5MS (30 m × 0.25 mm, 0.25 µm)	Low bleed, optimal for semi-volatile derivatized amines.
Carrier Gas	Helium (Constant Flow: 1.0 mL/min)	Provides optimal linear velocity and MS compatibility.
Injection	1.0 µL, Splitless mode (250°C)	Maximizes sensitivity for trace-level analysis.
Oven Program	120°C (1 min) ➔ 10°C/min to 150°C ➔ 7.5°C/min to 300°C (2 min)	Ensures baseline resolution from matrix background.
Transfer Line	280°C	Prevents cold spots and analyte condensation.
Ionization	Electron Impact (EI), 70 eV	Standard energy for reproducible fragmentation libraries.
MS Mode	Selected Ion Monitoring (SIM)	Enhances signal-to-noise ratio for target quantitation.

Visualizations

Caption: Workflow for Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction.

Caption: Acylation of the N4 secondary amine using Trifluoroacetic Anhydride (TFAA).

References

• Title: Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X' Source: Scholars.Direct URL: [Link]

• Title: Differentiation of Methylenedioxybenzylpiperazines and Ethoxybenzylpiperazines by GC–IRD and GC–MS Source: Journal of Chromatographic Science, Oxford Academic URL: [Link]

• Title: Derivatization in Analytical Chemistry Source: Molecules (MDPI) URL: [Link]

Sources

• 1. mdpi-res.com [mdpi-res.com]
• 2. scholars.direct [scholars.direct]
• 3. academic.oup.com [academic.oup.com]

Advanced Application Note: Catalytic Reduction of 1-(1-Methylpiperazin-2-yl)ethan-1-one to Chiral Amino Alcohols

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Target Audience: Process Chemists, Drug Development Professionals, and Senior Researchers Focus: Overcoming Heterocycle-Induced Catalyst Poisoning & Exploiting Dynamic Kinetic Resolution (DKR)

Strategic Overview & Mechanistic Rationale

The piperazine scaffold is a ubiquitous pharmacophore in FDA-approved therapeutics. Specifically, 1-(1-methylpiperazin-2-yl)ethan-1-one serves as a highly versatile building block. The acetyl group at the C2 position provides a critical handle for synthesizing chiral 1,2-amino alcohols. However, the catalytic reduction of this specific substrate presents two distinct chemical challenges:

• Catalyst Poisoning: The substrate contains two basic nitrogens (a tertiary N1 and a secondary N4). These heteroatoms readily chelate to late-transition metals (Ru, Rh, Ir), leading to rapid catalyst deactivation [2.12].

• Stereochemical Complexity: The C2 position of the piperazine ring is an α -chiral center to the ketone. Reduction of the ketone generates a second contiguous stereocenter, necessitating strict diastereocontrol and enantiocontrol[1].

As a Senior Application Scientist, my approach to this molecule avoids standard hydride reagents (e.g., NaBH₄), which offer poor stereocontrol. Instead, we deploy Asymmetric Transfer Hydrogenation (ATH) using a Noyori-Ikariya bifunctional Ruthenium catalyst[2].

The Causality Behind the Chemistry: Why FA/TEA?

To prevent the basic piperazine nitrogens from poisoning the Ru(II) catalyst, we utilize a Formic Acid/Triethylamine (FA/TEA) azeotrope (typically a 5:2 molar ratio). This choice is highly intentional: the acidic environment protonates the piperazine nitrogens in situ, masking their lone pairs and preventing metal chelation, while the formate anion simultaneously serves as the hydride donor for the catalytic cycle[3].

Furthermore, because the C2 proton is α to the ketone, it can undergo rapid enolization under these slightly acidic conditions at elevated temperatures. This allows us to exploit Dynamic Kinetic Resolution (DKR) . By matching the rate of substrate epimerization with the fast reduction of one specific enantiomer, we can convert a racemic starting material into a single diastereomer with >99% enantiomeric excess (ee)[1].

Dynamic Kinetic Resolution (DKR) pathway for the asymmetric reduction of alpha-chiral ketones.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Observational cues are embedded within the steps to ensure the operator can verify the reaction's progress in real-time without immediate reliance on off-line chromatography.

Protocol A: Baseline Diastereoselective Hydrogenation (Achiral)

Purpose: To generate racemic analytical standards and validate substrate purity.

• Preparation: In a high-pressure Parr autoclave, dissolve 1-(1-methylpiperazin-2-yl)ethan-1-one (10.0 mmol) in anhydrous Methanol (20 mL).

• Catalyst Addition: Add 10 wt% Pd/C (0.5 mmol Pd). Causality: Methanol is chosen over non-polar solvents to stabilize the polar transition states of the amino alcohol product.

• Pressurization: Purge the vessel with N₂ (3x), then pressurize with H₂ gas to 50 psi.

• Self-Validation (Reaction Monitoring): Monitor the pressure gauge. A steady pressure drop indicates active H₂ uptake. The reaction is complete when the pressure plateaus (typically 12 hours at 25 °C).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C, washing with excess MeOH. Concentrate in vacuo to yield the racemic diastereomeric mixture.

Protocol B: Enantioselective ATH via DKR (Chiral)

Purpose: To synthesize the enantiopure (1R, 2S)-amino alcohol via Ru-catalyzed transfer hydrogenation[3].

• Azeotrope Preparation: In a rigorously degassed Schlenk flask, prepare the FA/TEA azeotrope by slowly adding Formic Acid (50.0 mmol) to Triethylamine (20.0 mmol) at 0 °C. Warning: Exothermic.

• Substrate & Catalyst Loading: Add racemic 1-(1-methylpiperazin-2-yl)ethan-1-one (10.0 mmol) and Acetonitrile (10 mL). Add the precatalyst RuCl (0.05 mmol, 0.5 mol%).

• Thermal Activation: Heat the reaction mixture to 40 °C. Causality: While ATH can occur at room temperature, 40 °C is strictly required to accelerate the enolization/epimerization of the C2 position, allowing DKR to outpace the baseline reduction[1].

• Self-Validation (CO₂ Evolution): Connect the flask to a mineral oil bubbler. The active transfer of hydride from formate generates CO₂ gas. Continuous bubbling is a direct visual confirmation of catalytic turnover. Cessation of bubbling prior to 24 hours indicates premature catalyst death (likely due to oxygen ingress).

• Workup: Quench the reaction with saturated aqueous Na₂CO₃ to neutralize the formic acid. Extract with Dichloromethane (3 x 20 mL), dry over Na₂SO₄, and concentrate.

Noyori-Ikariya bifunctional catalytic cycle for Asymmetric Transfer Hydrogenation (ATH).

Quantitative Data Summary

The table below summarizes the optimization landscape, demonstrating the critical impact of temperature on the Dynamic Kinetic Resolution (DKR) process.

Entry	Catalyst System	Conditions	Conv. (%)	d.r. (syn:anti)	e.e. (%)
1	10% Pd/C, H₂ (50 psi)	MeOH, 25 °C, 12 h	>99	50:50	Racemic
2	RuCl	FA/TEA, MeCN, 25 °C, 24 h	82	78:22	94
3	RuCl	FA/TEA, MeCN, 40 °C, 24 h	>99	98:2	>99
4	RuCl	FA/TEA, MeCN, 40 °C, 24 h	>99	2:98	>99

Data Insight: Entry 2 shows that at 25 °C, the epimerization rate of the piperazine C2 stereocenter is too slow, resulting in a poor diastereomeric ratio (d.r.). Elevating the temperature to 40 °C (Entry 3) unlocks perfect DKR, yielding a single contiguous stereoisomer.

References

• Source: Andrew G.
• Source: National Institutes of Health (NIH)
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines Source: SciHorizon URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. scihorizon.com [scihorizon.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(1-Methylpiperazin-2-yl)ethan-1-one

Executive Summary

1-(1-Methylpiperazin-2-yl)ethan-1-one (commonly referred to as 2-acetyl-1-methylpiperazine) is a highly versatile, privileged scaffold utilized in the synthesis of advanced therapeutics, including 1[1] and2[2]. Synthesizing this core efficiently requires overcoming significant chemo- and regioselectivity hurdles. This technical guide provides a field-validated, high-yield synthetic route, complete with mechanistic rationales, troubleshooting FAQs, and self-validating protocol checkpoints designed for drug development professionals.

Pathway Rationale & Causality

The most efficient route avoids the non-selective alkylation of piperazine-2-carboxylic acid. Instead, we begin with commercially available 1-methylpiperazine-2-carboxylic acid to establish immediate regiocontrol.

• Regioselective Protection : The N4 position is a secondary amine, making it sterically and electronically accessible for Boc protection, while the tertiary N1 remains unreactive.

• Weinreb Amidation : Direct addition of Grignard reagents to carboxylic acids yields complex mixtures of ketones and tertiary alcohols. Converting the acid to a3 ensures that the Grignard addition forms a stable, five-membered metal-chelated tetrahedral intermediate that strictly collapses to the desired methyl ketone only upon aqueous quenching[3].

Synthesis Workflow Diagram

Fig 1: Regioselective synthetic workflow for 1-(1-Methylpiperazin-2-yl)ethan-1-one.

Quantitative Yield Optimization Data

Reaction Step	Target Intermediate	Standard Yield	Optimized Yield	Key Optimization Parameter
N4-Boc Protection	4-Boc-1-methylpiperazine-2-carboxylic acid	75%	92%	pH control (pH 9-10) during Boc₂O addition
Weinreb Amidation	Weinreb Amide Intermediate	60%	88%	Use of HATU instead of EDC/HOBt; 3.0 eq DIPEA
Grignard Addition	4-Boc-2-acetyl-1-methylpiperazine	65%	90%	Strict temperature control (≤ 0 °C); Anhydrous THF
Boc Deprotection	1-(1-Methylpiperazin-2-yl)ethan-1-one	70%	95%	Dioxane/HCl precipitation instead of aqueous workup

Self-Validating Experimental Protocols

Step 1: Synthesis of 4-Boc-1-methylpiperazine-2-carboxylic acid

• Procedure : Dissolve 1-methylpiperazine-2-carboxylic acid (1.0 eq) in a 1:1 mixture of 1M NaOH and 1,4-dioxane. Cool to 0 °C. Add Boc anhydride (1.1 eq) dropwise. Stir at room temperature for 12 hours.

• Validation Checkpoint : Monitor by LC-MS. The starting material is highly polar. The product will show an[M+H]⁺ peak at m/z 245. Acidify the aqueous layer to pH 3-4 using 1M KHSO₄ before extraction with EtOAc to ensure the carboxylic acid is fully protonated and partitions into the organic layer.

Step 2: Weinreb Amide Coupling

• Procedure : Dissolve the Step 1 product (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to form the active ester. Add N,O-dimethylhydroxylamine hydrochloride (1.5 eq). Stir for 4 hours.

• Validation Checkpoint : Quench a 10 µL aliquot in water/MeCN. LC-MS should indicate complete consumption of the acid and the appearance of the Weinreb amide ([M+H]⁺ at m/z 288).

Step 3: Grignard Addition

• Procedure : Dissolve the Weinreb amide in anhydrous THF under an inert atmosphere (N₂/Ar). Cool strictly to 0 °C. Add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 1.5 eq) dropwise[1]. Stir for 2 hours at 0 °C.

• Validation Checkpoint : The tetrahedral intermediate is stable and will not show accurate progress on TLC. To validate, quench a 0.5 mL aliquot into saturated aqueous NH₄Cl, extract with EtOAc, and run TLC (ninhydrin stain) or LC-MS ([M+H]⁺ at m/z 243).

• Workup : Quench the main reaction slowly with saturated aqueous NH₄Cl at 0 °C to safely collapse the intermediate. Extract with EtOAc.

Step 4: Boc Deprotection

• Procedure : Dissolve the Step 3 product in DCM. Add Trifluoroacetic acid (TFA, 10 eq) at 0 °C. Stir for 2 hours at room temperature.

• Validation Checkpoint : LC-MS will show the final product ([M+H]⁺ at m/z 143).

• Workup : Concentrate under reduced pressure. To avoid isolating a sticky TFA salt, dissolve the residue in minimal methanol and add 4M HCl in dioxane to precipitate the product as a clean dihydrochloride salt[4].

Troubleshooting & FAQs

Q1: During the Grignard addition, I am observing the formation of a tertiary alcohol byproduct. How can I prevent this? A: The formation of a tertiary alcohol indicates the premature collapse of the Weinreb amide's metal-chelated tetrahedral intermediate[3]. This is almost always caused by a loss of temperature control or moisture in the system. Ensure the reaction is strictly maintained at ≤ 0 °C during the entire MeMgBr addition. Verify that your THF is completely anhydrous, as trace water disrupts the magnesium chelate, allowing a second equivalent of Grignard reagent to attack the prematurely formed ketone.

Q2: My Weinreb amide coupling yield is stuck around 60%. What is causing the bottleneck? A: The basicity of the piperazine ring can interfere with standard carbodiimide coupling agents like EDC/HOBt. Switch to the more reactive uronium salt HATU. More importantly, because N,O-dimethylhydroxylamine is supplied as a hydrochloride salt, you must use a sufficient excess of base (at least 3.0 equivalents of DIPEA) to ensure the amine is fully deprotonated and nucleophilic.

Q3: After Boc deprotection with TFA, my product is a sticky oil that is difficult to handle. How do I obtain a clean solid? A: The free base of 1-(1-methylpiperazin-2-yl)ethan-1-one is a highly polar oil, and its TFA salt is notoriously hygroscopic. Instead of attempting to crystallize the TFA salt, perform a solvent exchange. Concentrate the TFA mixture, dissolve the crude oil in a minimal volume of dry organic solvent (like isopropyl alcohol or methanol), and add 4M HCl in dioxane. This will precipitate the product as a highly crystalline, easy-to-handle dihydrochloride salt[4].

Q4: Can I perform the Grignard addition on piperazine-2-carboxylic acid before protecting the ring nitrogens? A: Absolutely not. The free secondary and tertiary amines are sufficiently acidic/reactive to quench the Grignard reagent, leading to massive reagent consumption and complex side reactions. The N4 position must be protected (e.g., with a Boc or Benzyl group) to eliminate its nucleophilicity and acidic proton[2].

References

• [1,2,4]Triazolo[1,5-a]pyrimidine Phosphodiesterase 2A Inhibitors: Structure and Free-Energy Perturbation-Guided Exploration Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Inhibitors of trpc6 (WO2019158572A1)

• Backbone Amide Linker in Solid-Phase Synthesis Source: Chemical Reviews (ACS) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2019158572A1 - Inhibitors of trpc6 - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Column Chromatography for 1-(1-Methylpiperazin-2-YL)ethan-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I designed this guide to help researchers, scientists, and drug development professionals overcome the specific chromatographic bottlenecks associated with highly basic nitrogenous compounds.

Mechanistic Insight: The "Why" Behind the Streaking

1-(1-Methylpiperazin-2-YL)ethan-1-one contains a highly basic piperazine core. The fundamental challenge in purifying this compound on standard normal-phase silica lies in a severe pKa disparity. Bare silica gel is inherently acidic, possessing active silanol groups (Si-OH) with a pKa of approximately 4.5 to 5.0. When the basic piperazine nitrogens (pKa ~9.7) interact with these silanols, they undergo a strong acid-base ion-exchange reaction rather than simple adsorption[1].

This electrostatic interaction causes the compound to bind irreversibly to the stationary phase, resulting in severe peak tailing, massive elution volumes, and poor resolution[2]. To resolve this, we must manipulate the chemistry of either the mobile phase (via masking agents) or the stationary phase (via functionalization)[3].

Mechanism of silanol masking by triethylamine (TEA) to prevent piperazine tailing.

Troubleshooting & FAQs

Q1: My target compound streaks continuously across the column, resulting in massive elution volumes and low concentration. How do I fix this? A1: The streaking is caused by unshielded silanol interactions. To fix this, you must "mask" the acidic sites by adding a sacrificial base to your mobile phase. Incorporating 1% to 5% Triethylamine (TEA) or 1% aqueous ammonia into your solvent system allows the TEA to competitively bind to the silanols, freeing your piperazine derivative to elute with sharp peak symmetry[4].

Q2: I added TEA to my mobile phase, but I am still seeing co-elution with structurally similar impurities. What is the next step? A2: If TEA masking does not provide sufficient resolution, the basic additive might be compressing the retention times of all basic impurities, causing them to co-elute. The next logical step is to switch to an Amine-Functionalized Silica column. Because the stationary phase is already basic, you do not need TEA in the mobile phase, allowing for distinct separation based purely on the inherent polarity of the regioisomers and impurities[2][3].

Q3: How do I choose between Normal-Phase and Reversed-Phase for this compound? A3: The decision depends on the synthesis solvent and the compound's overall lipophilicity. If the reaction was performed in a non-polar solvent (like DCM) and the compound has a normal-phase TLC Rf > 0.2, use normal-phase with TEA. If the reaction was in a polar solvent (like DMF or DMSO) or the compound is highly water-soluble, Reversed-Phase (C18) chromatography using a basic buffer (e.g., 0.1% NH4OH, pH > 9) is the superior choice to maintain the compound in its neutral, un-ionized state[5].

Q4: How do I remove the residual TEA from my purified fractions? A4: TEA has a boiling point of 89°C and can be stubborn to remove completely. Pool your fractions, concentrate under reduced pressure at 40°C, and then subject the residue to high vacuum for at least 12 hours. Alternatively, lyophilization is highly effective for removing residual organic bases[4]. If TEA removal is historically problematic for your downstream assays, bypass it entirely by using amine-functionalized silica[3].

Decision matrix for selecting the optimal chromatography phase for piperazine derivatives.

Experimental Protocols: Self-Validating Workflows

Protocol A: Normal Phase Silica with TEA Masking

Causality Check: We use exactly 1% TEA. Exceeding 5% can raise the local pH beyond the stability threshold of bare silica, leading to column dissolution and silica contamination in your final product[1].

• Solvent Preparation: Prepare a mobile phase of 90:10 Dichloromethane/Methanol. Add 1% v/v Triethylamine (TEA) and mix thoroughly.

• Column Equilibration (Critical Step): Flush the bare silica column with at least 3 to 5 Column Volumes (CV) of the TEA-spiked mobile phase.

  • Self-Validation: Monitor the baseline on your UV detector; a stabilized baseline confirms the silanols are fully masked and the column is ready.

• Sample Loading: Dissolve the crude 1-(1-Methylpiperazin-2-YL)ethan-1-one in a minimal volume of the mobile phase to prevent band broadening.

• Elution: Run an isocratic elution. Monitor at 254 nm or utilize an Evaporative Light Scattering Detector (ELSD) if the compound lacks strong chromophores.

• Recovery: Pool the fractions containing the target mass and dry under high vacuum to remove TEA residues.

Protocol B: Purification via Amine-Functionalized Silica (TEA-Free)

Causality Check: By covalently bonding an amine to the silica, we permanently neutralize the acidic silanols, eliminating the need for mobile phase modifiers and simplifying post-run solvent removal[3].

• Solvent Preparation: Prepare a standard gradient of Hexane/Ethyl Acetate (strictly without basic modifiers).

• Column Selection: Equip an amine-functionalized column (e.g., KP-NH or RediSep Amine).

• Sample Loading: Dry-load the sample onto a small amount of Celite to ensure a tight injection band, preventing initial diffusion.

• Elution: Execute a gradient from 0% to 100% Ethyl Acetate over 10 CVs.

  • Self-Validation: Spot the eluent on a standard TLC plate; the target compound will elute with sharp peak symmetry due to the lack of silanol interference[2].

Quantitative Data Summaries

Stationary Phase	Mobile Phase Additive	Retention Mechanism	Resolution for Piperazines	Post-Run Processing
Bare Silica (Normal Phase)	1-5% TEA or NH4OH	Adsorption & Ion-Exchange	Moderate (Prone to tailing)	Requires extended high vacuum to remove TEA
Amine-Functionalized Silica	None	Pure Adsorption	High (Sharp peaks)	Simple solvent evaporation
Reversed-Phase (C18)	0.1% NH4OH (pH > 9)	Hydrophobic Partitioning	Very High	Lyophilization required

References

• Title : Technical Support Center: Purification of Piperazine-Containing Compounds | Source : Benchchem | URL : 4

• Title : Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid | Source : PubMed | URL : 1

• Title : Introduction to Functionalized Silica Gel and Alumina RediSep Columns | Source : Teledyne ISCO | URL :3

• Title : Is there an easy way to purify organic amines? | Source : Biotage | URL : 2

• Title : How do I choose between Normal- or Reversed-phase flash column chromatography for my compound purification? | Source : Biotage | URL : 5

Sources

• 1. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]

Technical Support Center: Crystallization & Purification of 1-(1-Methylpiperazin-2-YL)ethan-1-one

Welcome to the Advanced Application Support Center. As drug development professionals and synthetic chemists, you know that piperazine derivatives present unique downstream processing challenges. This guide provides field-validated troubleshooting strategies, mechanistic insights, and standard operating procedures (SOPs) to eliminate byproduct impurities during the crystallization of 1-(1-Methylpiperazin-2-YL)ethan-1-one.

Part 1: Mechanistic Knowledge Base

To successfully purify 1-(1-Methylpiperazin-2-YL)ethan-1-one, we must first understand the physicochemical causality behind its behavior in solution.

The piperazine core contains two secondary/tertiary nitrogen atoms, rendering the molecule highly polar and basic, with pKa values typically around 5.3 and 9.7[1]. The presence of the C2-acetyl group introduces steric hindrance and an electron-withdrawing effect, which slightly modulates the basicity of the adjacent N1-methyl group. However, the molecule retains strong hydrogen-bonding capabilities. This leads to two primary crystallization challenges:

• Hygroscopicity & Hydrate Formation: Piperazine derivatives readily absorb atmospheric moisture, forming stable hemihydrates or hexahydrates that alter the metastable zone width and disrupt the anhydrous crystal lattice[2].

• Co-precipitation: Symmetrically disubstituted byproducts (e.g., over-alkylated species) and regioisomers share nearly identical solubility profiles with the target product, causing them to co-crystallize or become entrapped in the crystal lattice[3].

Figure 1: Reaction pathways and common impurity origins in piperazine functionalization.

Part 2: Diagnostic FAQs

Q1: My crude product is "oiling out" (forming a biphasic liquid) instead of crystallizing upon cooling. Why does this happen, and how do I fix it? A1: "Oiling out" or liquid-liquid phase separation (LLPS) occurs when the solute melts below the crystallization temperature, often driven by the presence of water. Because piperazine compounds are highly hygroscopic, trace water leads to the formation of low-melting hydrate phases[2]. Solution: Ensure strict anhydrous conditions. Perform an azeotropic distillation with toluene prior to crystallization to remove trace water. Switch to a binary solvent system (e.g., Ethyl Acetate/Isopropyl Alcohol) and introduce pure seed crystals at a temperature just above the cloud point to force nucleation before LLPS occurs.

Q2: HPLC analysis shows a persistent 2-5% impurity that won't wash out. What is it? A2: This is typically a structurally similar impurity, such as an N4-alkylated regioisomer or a symmetrically disubstituted byproduct[1]. Because these impurities have similar crystal lattice energies, they co-precipitate rather than remaining in the mother liquor[3]. Solution: Simple washing will not work if the impurity is entrapped within the crystal lattice. You must perform a complete dissolution and recrystallization using a solvent with a steeper solubility gradient, such as Isopropyl Alcohol (IPA), which has been proven effective for separating disubstituted piperazine traces[3].

Q3: I am losing a significant portion of my yield in the mother liquor. How can I improve recovery without sacrificing purity? A3: The product is likely too soluble in your chosen solvent at your final cooling temperature. Piperazine derivatives maintain high solubility in polar solvents even at low temperatures[1]. Solution: Implement an anti-solvent addition strategy. After dissolving the product in a minimal amount of hot EtOAc, slowly add cold heptane or hexane as an anti-solvent.

Part 3: Data Presentation & Solvent Selection

To engineer a self-validating crystallization process, you must select solvents based on empirical solubility data. Table 1 summarizes the optimal solvent systems for 1-(1-Methylpiperazin-2-YL)ethan-1-one.

Table 1: Physicochemical Profile & Solvent Compatibility

Solvent System	Target Solubility (Hot)	Target Solubility (Cold)	Impurity Solubility	Recommendation / Causality
Water	Very High	High	High	Avoid. Induces hydrate formation and oiling out.
Acetone	Moderate	Low	Moderate	Excellent for Washing. Removes surface impurities without dissolving the crystal lattice.
Ethyl Acetate (EtOAc)	High	Moderate	High (Non-polar)	Good Primary Solvent. Dissolves the target well, but may require an anti-solvent for high yield.
Isopropyl Alcohol (IPA)	High	Very Low	Moderate	Optimal for Recrystallization. Protic nature satisfies hydrogen bonding, preventing amorphous precipitation[3].
EtOAc / Hexane (1:2)	Moderate	Very Low	Low	Best for High Yield. Use for anti-solvent crystallization to maximize recovery.

Part 4: Troubleshooting Workflow

Figure 2: Diagnostic decision tree for resolving piperazine crystallization failures.

Part 5: Validated Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. By controlling the cooling ramp and utilizing a binary solvent system, we bypass the metastable zone to prevent oiling out and exclude structurally similar impurities.

SOP: Binary Recrystallization of 1-(1-Methylpiperazin-2-YL)ethan-1-one

Materials Required:

• Crude 1-(1-Methylpiperazin-2-YL)ethan-1-one

• Ethyl Acetate (EtOAc) - Anhydrous

• Isopropyl Alcohol (IPA) - Anhydrous

• Acetone (Chilled to 0-5°C)

• Seed crystals (Pure target compound, >99% purity)

Step-by-Step Methodology:

• Azeotropic Drying (Optional but Recommended): If the crude material is an oil or gummy solid, dissolve in 10 volumes of toluene and concentrate under reduced pressure to remove trace water. This prevents hydrate-induced phase separation[2].

• Dissolution: Suspend the crude solid in 5 volumes (v/w) of EtOAc in a jacketed reactor equipped with an overhead stirrer.

• Heating & Co-solvent Addition: Heat the suspension to 65°C. Slowly add IPA dropwise (up to 1 volume) until the mixture becomes completely homogeneous. Causality: IPA acts as a protic bridge, satisfying the basic nitrogens' hydrogen-bonding needs and preventing amorphous crashing[3].

• Hot Filtration (Polishing): Pass the hot solution through a pre-heated 0.45 µm PTFE filter. Causality: This removes highly insoluble piperazine hydrochloride salts or inorganic byproducts that act as unwanted nucleation sites.

• Controlled Cooling & Seeding:

  • Cool the filtrate at a rate of 0.5°C/min to 45°C.

  • At 45°C, add 1% w/w of pure seed crystals. Causality: Seeding dictates the crystal habit and forces the molecules to adopt the anhydrous lattice structure before the solution reaches the supersaturation point where oiling out occurs.

• Final Crystallization: Continue cooling at 0.2°C/min down to 5°C. Hold at 5°C for 2 hours to maximize yield.

• Isolation & Washing: Filter the resulting slurry via vacuum filtration. Wash the filter cake twice with 1 volume of cold acetone (0-5°C). Causality: Cold acetone removes surface-adhered non-polar impurities without dissolving the bulk crystal[1].

• Drying: Dry the crystals in a vacuum oven at 40°C for 24 hours to remove residual EtOAc/IPA.

References

• Technical Support Center: Purification of Piperazine-Containing Compounds - Benchchem. Benchchem.com.
• Precipitation of Piperazine in Aqueous Piperazine Solutions with and without CO2 Loadings | Request PDF - ResearchGate. Researchgate.net.
• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC. Nih.gov.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Why is 1-(1-Methylpiperazin-2-YL)ethan-1-one precipitating in aqueous buffer solutions

Topic: 1-(1-Methylpiperazin-2-YL)ethan-1-one in Aqueous Buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with piperazine derivatives "crashing out" of solution during in vitro assays. 1-(1-Methylpiperazin-2-yl)ethan-1-one is a classic example of a molecule that behaves perfectly in a DMSO stock but forms a cloudy suspension the moment it touches an aqueous buffer.

This guide is designed to move beyond simple "add more solvent" advice. We will explore the thermodynamic and kinetic causality behind this precipitation, focusing on pH-dependent ionization, solvent shock, and temperature gradients so you can engineer a permanent fix for your assays.

Physicochemical Causality: Why is it Precipitating?

To understand the precipitation, we must look at the molecule's structure. 1-(1-Methylpiperazin-2-yl)ethan-1-one contains a piperazine ring with a methyl group at N1 and an acetyl group (ethan-1-one) at C2.1[1]. However, the electron-withdrawing nature of the acetyl group at C2 significantly depresses the basicity of the adjacent N1 atom. Consequently, at a standard physiological pH of 7.4 (e.g., in PBS or HEPES), a large fraction of this molecule exists as an uncharged free base .2[2]. When a highly concentrated DMSO stock is introduced directly into an aqueous buffer, the DMSO diffuses into the water faster than the compound can hydrate. This creates a localized zone of extreme supersaturation, leading to rapid hydrophobic nucleation and visible precipitation.

Table 1: Physicochemical Parameters & Solubility States

Parameter	Value / State	Impact on Thermodynamic Solubility
Estimated pKa (N4)	~5.5 - 6.5	Determines protonation. At pH > 7.0, the molecule is primarily uncharged.
Buffer pH (7.4)	Free Base Dominant	Low thermodynamic solubility; high risk of precipitation.
Buffer pH (5.0)	Cationic (Protonated)	High thermodynamic solubility; stable aqueous solution.
Solvent (100% DMSO)	Fully Solvated	Excellent solubility, but sets up conditions for "solvent shock" upon dilution.
Temperature (4°C)	Kinetic Energy Deficit	Decreases the solubility limit, accelerating crystal nucleation.

Mechanistic Pathway of Precipitation

Caption: Mechanistic pathway of DMSO-dilution induced precipitation (solvent shock).

Frequently Asked Questions (FAQs)

Q1: I am diluting my 10 mM DMSO stock 1:1000 directly into PBS (pH 7.4). Why does it instantly turn cloudy? A1: You are inducing "solvent shock." When you pipette a small volume of 100% DMSO into a large volume of aqueous buffer, the DMSO is rapidly stripped away from the compound. Because the buffer is at pH 7.4, the 1-(1-Methylpiperazin-2-yl)ethan-1-one is in its insoluble free base form. The local concentration momentarily exceeds its thermodynamic solubility, forcing it to crash out. To fix this, you must use a step-down dilution method (see Protocol 1).

Q2: Will warming the buffer help dissolve the precipitate? A2: Yes, but it is a kinetic fix, not a thermodynamic one.2[2]. However, if the solution cools back to room temperature or 4°C, it may precipitate again.

Q3: Can I just lower the pH of my buffer to dissolve it? A3: Yes. According to the Henderson-Hasselbalch equation,3[3]. If your experimental assay tolerates a slight pH drop (e.g., pH 6.0 - 6.5), this is the most permanent thermodynamic solution (see Protocol 2).

Troubleshooting Workflow

Caption: Troubleshooting decision tree for resolving piperazine derivative precipitation.

Standardized Experimental Protocols

As a self-validating system, these protocols include verification steps to ensure the compound remains in solution, preventing false negatives in your downstream biological assays.

Protocol 1: Step-Down Kinetic Solubility Dilution

Purpose: To prevent solvent shock by gradually transitioning the compound from a 100% organic phase to an aqueous phase.

• Preparation: Thaw the 10 mM DMSO stock of 1-(1-Methylpiperazin-2-yl)ethan-1-one to room temperature. Ensure no crystals are present in the stock.

• Intermediate Dilution: Create an intermediate stock by diluting the 10 mM stock 1:10 into a miscible co-solvent mixture (e.g., 50% DMSO / 50% Buffer). Pipette up and down gently. Do not vortex aggressively, as this can introduce micro-bubbles that act as nucleation sites.

• Equilibration: Pre-warm your final assay buffer (e.g., PBS) to 37°C in a water bath.

• Final Dilution: Slowly add the intermediate stock dropwise to the pre-warmed assay buffer while continuously stirring (using a magnetic stir bar at 300 rpm).

• Validation: Measure the Optical Density (OD) at 600 nm using a spectrophotometer. An OD600 > 0.05 indicates the presence of sub-visible aggregates. If the solution is clear (OD600 < 0.01), the compound is successfully solvated.

Protocol 2: pH-Adjusted Buffer Formulation

Purpose: To thermodynamically force the compound into its soluble, protonated salt form.

• Buffer Selection: 4[4] or MES (pKa 6.1).

• pH Adjustment: Adjust the buffer to pH 6.0 - 6.5 using 1M HCl. This ensures the pH is near or below the pKa of the piperazine N4 amine, driving protonation.

• Compound Addition: Add the DMSO stock to the pH-adjusted buffer. The protonated molecule will readily hydrate without precipitating.

• Readjustment (Optional): If your biological assay strictly requires pH 7.4, slowly titrate the solution back up using 0.1M NaOH after the compound is fully dissolved. Monitor closely; if the solution turns turbid, you have exceeded the solubility limit of the free base.

• Validation: Centrifuge the final solution at 10,000 x g for 5 minutes. Check the bottom of the tube for a microscopic pellet. If no pellet forms, the solution is thermodynamically stable.

References

• Wikipedia - Piperazine. Available at:[Link]

• University of Regina - pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Available at: [Link]

• PubChem (NIH) - Piperazine | C4H10N2 | CID 4837. Available at:[Link]

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. Clozapine N-oxide (CNO) freebase stability and storage [hellobio.com]
• 3. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. thermofisher.com [thermofisher.com]

Technical Support Center: Troubleshooting Peak Tailing for 1-(1-Methylpiperazin-2-YL)ethan-1-one

Welcome to the Advanced Chromatography Support Center. As analytical scientists and drug development professionals, you are likely aware that basic pharmaceutical compounds present unique chromatographic challenges. 1-(1-Methylpiperazin-2-YL)ethan-1-one is a highly polar, basic molecule featuring a piperazine scaffold (containing both secondary and tertiary amines). In reversed-phase liquid chromatography (RPLC), this compound is notoriously prone to severe peak tailing, band broadening, and retention instability.

This guide provides mechanistically grounded, self-validating troubleshooting strategies to restore peak symmetry and quantitative accuracy.

Part 1: Diagnostic Workflows & Mechanism of Action

Q: Why does 1-(1-Methylpiperazin-2-YL)ethan-1-one exhibit such severe peak tailing compared to other analytes?

A: The tailing of this specific piperazine derivative is primarily a chemical phenomenon driven by unwanted secondary interactions[1]. In an ideal RPLC separation, retention is governed purely by hydrophobic partitioning. However, standard silica-based stationary phases contain residual silanol groups (-Si-OH).

At typical mid-range mobile phase pH levels (pH 4.0–8.0), these acidic silanols deprotonate to form negatively charged silanions (-Si-O⁻)[2]. Simultaneously, the basic piperazine nitrogens of 1-(1-Methylpiperazin-2-YL)ethan-1-one (which have a high pKa) are fully protonated and positively charged. This creates a strong, parasitic ion-exchange (electrostatic) interaction[3]. Because these silanol binding sites are heterogeneous and kinetically sluggish to release the analyte, the compound "sticks" to the column, resulting in an asymmetric, trailing peak edge[4].

Q: How can I quickly verify if the tailing is caused by these silanol interactions or a physical hardware issue?

A: You must run a system-validation test using a neutral, hydrophobic marker (e.g., toluene or uracil). If the neutral compound exhibits a perfectly symmetrical Gaussian peak (Asymmetry factor As​≈1.0 ) but your piperazine derivative tails, the issue is strictly chemical (acid-base interaction)[4]. If all peaks, including the neutral marker, tail equally, you have a physical extra-column volume issue, a void in the column bed, or a blocked frit[2].

Diagnostic workflow distinguishing physical hardware issues from chemical silanol interactions.

Part 2: Mobile Phase & Column Optimization

Q: What is the most effective mobile phase strategy to eliminate this secondary interaction?

A: You must operate at a pH extreme—either low enough to neutralize the silica, or high enough to neutralize the analyte[5].

• Strategy A: High pH (pH 10.5+) By raising the mobile phase pH at least 1.5 to 2 units above the analyte's pKa, the basic nitrogens on the piperazine ring are deprotonated[6]. The molecule becomes neutral. Without a positive charge, it cannot undergo ion-exchange with the negatively charged silanols, resulting in sharp, symmetrical peaks and significantly increased hydrophobic retention[7].

• Strategy B: Low pH (pH 2.0) By lowering the pH below 2.5, you suppress the ionization of the residual acidic silanols, keeping them in their neutral (-Si-OH) state[1]. While the piperazine molecule remains positively charged, the lack of negatively charged binding sites on the silica minimizes tailing[2].

Q: Does the choice of buffer matter?

A: Yes, significantly. If operating at low pH, simply using 0.1% Formic Acid often isn't enough for highly basic compounds. Adding a volatile buffer like ammonium formate (10–20 mM) provides necessary ionic strength. The buffer cations (NH₄⁺) compete with the protonated basic analyte for any remaining active silanol sites, effectively masking them and sharpening the peak[8][9].

The effect of mobile phase pH on analyte-silica electrostatic interactions and peak shape.

Q: Standard C18 columns are failing. What column chemistries are recommended?

A: Avoid standard, older-generation silica C18 columns. Instead, utilize:

• High-pH Stable Hybrid Silica: Columns like Waters XBridge or Agilent Poroshell HPH allow you to safely run at pH 10.5 without dissolving the silica backbone[7][10].

• Charged Surface Hybrid (CSH): These columns have a deliberate, low-level positive surface charge incorporated into the particle[7]. At low pH, this positive charge electrostatically repels the positively charged piperazine derivative, preventing it from accessing residual silanols.

Part 3: Quantitative Data & Experimental Protocols

Quantitative Impact of Chromatographic Conditions

The following table summarizes the expected impact of varying conditions on the chromatography of 1-(1-Methylpiperazin-2-YL)ethan-1-one:

Mobile Phase pH	Buffer / Additive	Analyte State	Silanol State	Primary Interaction	Expected Asymmetry ( As​ )
pH 2.0	0.1% TFA	Protonated (+)	Neutral	Hydrophobic	1.1 - 1.3 (Good)
pH 6.5	10 mM Amm. Acetate	Protonated (+)	Ionized (-)	Hydrophobic + Ion-Exchange	> 2.0 (Severe Tailing)
pH 10.5	10 mM Amm. Hydroxide	Neutral (Free Base)	Ionized (-)	Hydrophobic	1.0 - 1.1 (Excellent)

Step-by-Step Methodology: High-pH Screening Workflow

To implement a self-validating high-pH method for this compound, follow this protocol:

Step 1: System Preparation Ensure the LC system is compatible with high pH. Purge all lines with LC-MS grade water to remove any acidic modifiers that could cause salt precipitation when mixed with high-pH buffers.

Step 2: Column Installation Install a high-pH stable column (e.g., Waters XBridge C18 or Agilent Poroshell HPH-C18). Caution: Do not use standard silica columns above pH 8.0, as the silica bed will dissolve.

Step 3: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust the pH to 10.5 using dilute Ammonium Hydroxide. Filter through a 0.2 µm solvent-resistant membrane.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

Step 4: Sample Diluent Matching Dissolve 1-(1-Methylpiperazin-2-YL)ethan-1-one in a diluent that closely matches the initial mobile phase conditions (e.g., 95:5 Water:Acetonitrile). Injecting a sample dissolved in 100% organic solvent into a highly aqueous gradient start will cause solvent-induced peak distortion (fronting/splitting)[2][7].

Step 5: Gradient Elution & Evaluation Run a generic screening gradient (e.g., 5% B to 95% B over 10 minutes). Calculate the USP Tailing Factor ( Tf​ ) or Asymmetry factor ( As​ ) at 10% peak height. Target an As​≤1.2 .

References

• Element Lab Solutions. Peak Tailing in HPLC.[Link]

• ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.[Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC?[Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.[Link]

• Chromatography Online (LCGC Blog). HPLC Diagnostic Skills II – Tailing Peaks.[Link]

• Restek. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?[Link]

• Waters Knowledge Base. What are common causes of peak tailing when running a reverse-phase LC column?[Link]

• Agilent Technologies. Why it matters and how to get good peak shape.[Link]

• Chromatography Online. The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing.[Link]

• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting.[Link]

• Axion Labs. HPLC Peak Tailing.[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. support.waters.com [support.waters.com]
• 3. chromtech.com [chromtech.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. acdlabs.com [acdlabs.com]
• 9. discover.restek.com [discover.restek.com]
• 10. agilent.com [agilent.com]

Technical Support Center: Isolation &amp; Extraction of 1-(1-Methylpiperazin-2-YL)ethan-1-one

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation of 1-(1-Methylpiperazin-2-yl)ethan-1-one .

Due to its dual-nitrogen architecture and the electron-withdrawing acetyl group at the C2 position, this compound presents unique thermodynamic and kinetic challenges during liquid-liquid extraction (LLE). This guide bypasses generic advice, providing causality-driven troubleshooting, self-validating protocols, and physicochemical insights to optimize your recovery yields.

Part 1: Physicochemical Profiling & Extraction Dynamics

To successfully extract 1-(1-Methylpiperazin-2-yl)ethan-1-one, one must manipulate its speciation curve. The molecule contains a secondary amine (N4) and a tertiary amine (N1). The proximity of the C2 acetyl group induces an inductive electron-withdrawing effect, slightly depressing the pKa values compared to an unsubstituted [1].

Table 1: Quantitative Physicochemical & Extraction Parameters

Parameter	Estimated Value / Target	Mechanistic Rationale (Causality)
pKa1 (Secondary Amine, N4)	~9.0 - 9.5	Dictates the primary extraction pH. The matrix must be adjusted to pH > 10.5 to fully deprotonate this site into the neutral free-base form.
pKa2 (Tertiary Amine, N1)	~4.5 - 5.5	Depressed by the adjacent C2 carbonyl. Fully deprotonated at neutral pH, but irrelevant if pH is optimized for pKa1.
Optimal Extraction pH	10.5 - 11.5	Ensures complete neutralization of both basic centers, preventing ionic retention in the aqueous phase.
Preferred Solvent System	2-MeTHF or DCM:IPA (4:1)	Pure non-polar solvents fail to disrupt the compound's strong hydration shell. The addition of a hydrogen-bond donor (IPA) facilitates mass transfer.
Salting-Out Agent	K₂CO₃ (Solid)	Provides a dual function: robust alkaline buffering to maintain pH > 10.5 and extreme ionic strength to force the organic solute out of the aqueous phase.

Part 2: Troubleshooting FAQs

Q1: Why is my extraction recovery consistently below 40% when using standard solvents like ethyl acetate or hexane? A1: This is a classic partition coefficient ( Kp​ ) failure. Piperazine derivatives are highly polar and readily form extensive hydrogen-bonding networks with water. Hexane lacks the dielectric constant required to solvate the polar free base. While ethyl acetate is better, it is often insufficient for low-molecular-weight piperazines without extreme salting out. Solution: Switch your solvent to 2-Methyltetrahydrofuran (2-MeTHF) or a Dichloromethane:Isopropanol (4:1 v/v) mixture. As demonstrated in studies on the [2], incorporating a polar protic modifier like isopropanol disrupts the hydration shell of the amine, drastically steepening the extraction curve and improving organic partitioning.

Q2: I am experiencing severe emulsion formation during the liquid-liquid extraction step. How can I resolve this without losing my product? A2: Emulsions in highly basic, biological, or complex matrices are stabilized by trace proteins, surfactants, or precipitated salts accumulating at the liquid-liquid interface. Solution: Do not attempt to resolve severe emulsions by adding more solvent, as this dilutes the concentration gradient. Instead, utilize a self-validating physical resolution: centrifuge the biphasic mixture at 3,000 x g for 10 minutes. The centrifugal force overcomes the interfacial tension, forcing a clean phase separation. Alternatively, filtering the entire emulsion through a pad of Celite will shear the stabilizing particulates and separate the layers.

Q3: My compound seems to degrade or disappear during the final solvent removal step. What is happening? A3: You are likely experiencing volatilization, not degradation. Low-molecular-weight free-base piperazines possess significant vapor pressure and can co-distill with the solvent under high vacuum. Solution: Strictly maintain your rotary evaporator water bath below 40°C. If your downstream application permits, convert the free base to a stable hydrochloride salt by bubbling HCl gas or adding a stoichiometric amount of ethereal HCl into the organic phase prior to concentration. The resulting salt is non-volatile and thermally stable.

Part 3: Optimized Experimental Protocol

This protocol is designed as a self-validating system . At critical junctions, physical or chemical indicators will confirm whether the thermodynamic conditions for successful extraction have been met.

Step-by-Step Methodology: pH-Driven Liquid-Liquid Extraction

Step 1: Matrix Preparation and Saturation

• Measure the volume of your aqueous sample containing the protonated 1-(1-Methylpiperazin-2-yl)ethan-1-one.

• Place the sample in an ice bath to control the exothermic heat of dissolution.

• Slowly add solid Potassium Carbonate (K₂CO₃) under continuous, vigorous magnetic stirring.

• Self-Validating Check: Continue adding K₂CO₃ until a small amount of the salt no longer dissolves and remains at the bottom of the flask. This visual cue guarantees two critical parameters simultaneously: the aqueous phase has reached maximum ionic saturation (the salting-out effect), and the pH is buffered above 10.5, ensuring the target molecule is 100% deprotonated.

Step 2: Solvent Partitioning

• Add an equal volume (1:1 v/v) of 2-MeTHF or a DCM:Isopropanol (4:1 v/v) mixture to the saturated aqueous matrix.

• Transfer to a separatory funnel. Agitate vigorously for 3 minutes. Vent frequently, as the mixing of solvents and the basic matrix can generate pressure.

• Allow the phases to separate for 10 minutes.

  • Note on Causality: If using 2-MeTHF, your target compound is in the top layer. If using the DCM:IPA mixture, the target compound is in the bottom layer due to the high density of halogenated solvents.

Step 3: Back-Extraction & Verification

• Collect the organic phase.

• Re-extract the remaining aqueous layer with a half-volume (0.5x) of fresh organic solvent to capture any residual compound. Combine the organic extracts.

• Self-Validating Check: Measure the pH of the leftover aqueous phase. If the pH has dropped below 10.0, the buffering capacity was exceeded by acidic matrix components. You must add more K₂CO₃ and perform a third extraction.

Step 4: Drying and Isolation

• Add anhydrous Sodium Sulfate (Na₂SO₄) to the combined organic phases. Swirl until the drying agent flows freely like sand (indicating all residual water is absorbed).

• Filter the solution to remove the Na₂SO₄.

• Concentrate the solvent in vacuo using a rotary evaporator. Ensure the water bath does not exceed 40°C to prevent volatilization of the free base.

Part 4: Pathway & Workflow Visualization

The following diagram maps the logical flow of the extraction process, highlighting the phase transitions of the target compound.

Workflow for the pH-driven liquid-liquid extraction of 1-(1-Methylpiperazin-2-yl)ethan-1-one.

References

• Title: Piperazine - Compound Summary Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: A General Liquid–Liquid Partitioning Equation and Its Consequences: Learning from the pH Dependent Extraction of a Pharmaceutical Intermediate Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: pKa Values of Some Piperazines at (298, 303, 313, and 323) K Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

Reference Data & Comparative Studies

Reactivity Profiling: 1-(1-Methylpiperazin-2-yl)ethan-1-one vs. 1-Methylpiperazine

Executive Summary

In modern drug discovery and organic synthesis, the piperazine ring is a privileged scaffold. 1-Methylpiperazine is a ubiquitous, highly reactive, and achiral building block primarily used to append basic solubilizing groups to lipophilic cores[1]. However, its utility is limited by its single vector of functionalization (the N4 secondary amine) and its lack of three-dimensional complexity.

Conversely, 1-(1-Methylpiperazin-2-yl)ethan-1-one (CAS 1369351-16-5) represents a next-generation bifunctional scaffold[2]. By introducing an acetyl group at the C2 position, this molecule not only provides a secondary vector for chemical functionalization (an electrophilic ketone) but also introduces a stereocenter. This guide objectively compares the reactivity profiles of these two compounds, providing mechanistic insights and self-validating experimental protocols for chemoselective functionalization.

Structural, Electronic, and Stereochemical Divergence

The addition of the C2-acetyl group fundamentally alters the electronic landscape and conformational dynamics of the piperazine ring.

• Nucleophilicity & Basicity: In 1-methylpiperazine, the N4 secondary amine is highly nucleophilic and readily participates in SN2 and acylation reactions[3]. In the ethanone derivative, the C2-acetyl group exerts a strong inductive electron-withdrawing effect (-I effect). This pulls electron density away from the ring system, slightly attenuating the nucleophilicity of N4 and drastically reducing the basicity of the adjacent N1 tertiary amine.

• Steric Shielding: The bulky acetyl group at C2 sterically shields the N1 position. This renders the tertiary amine practically inert to unwanted side reactions (such as N-oxidation or quaternary salt formation), which is a common liability in standard 1-methylpiperazine derivatives.

• Stereochemical Complexity: Unlike the flat, rapidly interconverting chair conformations of 1-methylpiperazine, the C2-substitution in the ethanone derivative creates a chiral center. Furthermore, the bulky acetyl group strongly prefers an equatorial position, effectively locking the piperazine chair conformation and increasing the fraction of sp3 carbons ( Fsp3​ ) of the resulting drug candidate.

Fig 1. Electronic and steric divergence between 1-methylpiperazine and its C2-acetylated analog.

Quantitative Reactivity Comparison

The following table summarizes the divergent physicochemical and reactive properties of the two scaffolds, guiding synthetic strategy.

Property	1-Methylpiperazine	1-(1-Methylpiperazin-2-yl)ethan-1-one
CAS Number	109-01-3	1369351-16-5
Molecular Weight	100.16 g/mol	142.20 g/mol
Chirality	Achiral	Chiral (C2 Stereocenter)
Nucleophilic Centers	N4 (Primary), N1 (Secondary)	N4 (Primary)
Electrophilic Centers	None	C2-Ketone Carbonyl
Estimated pKa (N4)	~9.0	~8.2 (Attenuated by β -EWG)
Steric Hindrance at N1	Low	High (Shielded by C2-Acetyl)
Primary Synthetic Role	Terminal capping group, basic solubilizer	Bifunctional core scaffold, 3D vector

Chemoselective Experimental Methodologies

The true value of 1-(1-Methylpiperazin-2-yl)ethan-1-one lies in its orthogonal reactivity. The N4 amine and the C2 ketone can be addressed independently without the need for protecting groups, provided the correct thermodynamic and kinetic controls are applied.

Fig 2. Step-by-step chemoselective functionalization workflows for the ethanone scaffold.

Protocol A: Chemoselective N4-Acylation

Objective: Selective acylation of the N4 secondary amine while preserving the C2-ketone.

• Causality & Reagent Selection: N,N-Diisopropylethylamine (DIPEA) is chosen over triethylamine because its increased steric bulk prevents it from acting as a competing nucleophile, ensuring it only acts as a proton scavenger. The reaction is initiated at 0 °C to control the exothermic formation of the tetrahedral intermediate, preventing localized heating that could trigger unwanted enolization of the C2-acetyl group.

• Step-by-Step Procedure:

  • Dissolve 1-(1-Methylpiperazin-2-yl)ethan-1-one (1.0 eq) and DIPEA (2.0 eq) in anhydrous dichloromethane (DCM) (0.2 M) under an inert argon atmosphere.

  • Cool the reaction mixture to 0 °C using an ice-water bath.

  • Add the desired acid chloride (1.1 eq) dropwise over 10 minutes to prevent thermal spikes.

  • Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.

• Self-Validating QC: Monitor the disappearance of the starting material via TLC using a ninhydrin stain. The secondary amine of the starting material will stain deep purple, whereas the tertiary amide product will remain unstained. LC-MS must be used to confirm the absence of a +42 Da side-product (which would indicate unwanted O-acylation of the enolate).

Protocol B: Reductive Amination of the C2-Ketone

Objective: Selective functionalization of the C2-ketone while preserving the N4 secondary amine.

• Causality & Reagent Selection: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is specifically selected because it is a mild hydride donor. It selectively reduces the highly electrophilic iminium ion intermediate but is too weak to reduce the unactivated C2-ketone, preventing the formation of an unwanted alcohol side-product. A catalytic amount of acetic acid lowers the pH just enough to facilitate the elimination of water during iminium ion formation without fully protonating the primary amine nucleophile.

• Step-by-Step Procedure:

  • Combine 1-(1-Methylpiperazin-2-yl)ethan-1-one (1.0 eq) and a primary amine (1.2 eq) in 1,2-dichloroethane (DCE) (0.2 M).

  • Add glacial acetic acid (0.1 eq) and stir at room temperature for 1 hour to allow for complete iminium ion formation.

  • Add NaBH(OAc)3​ (1.5 eq) portion-wise to control hydrogen gas evolution.

  • Stir the suspension at room temperature for 12 hours.

• Self-Validating QC: Monitor the reaction via FT-IR by observing the disappearance of the strong ketone carbonyl stretch at ~1715 cm⁻¹. Validate via 1H NMR by confirming the disappearance of the sharp singlet corresponding to the C2-acetyl methyl group (~2.1 ppm) and the appearance of a new multiplet corresponding to the newly formed chiral center at the C2-ethyl linkage.

Strategic Applications in Drug Discovery

While 1-methylpiperazine remains an excellent choice for late-stage solubility optimization[1], 1-(1-Methylpiperazin-2-yl)ethan-1-one is a superior building block for fragment-based drug design (FBDD). The ability to independently functionalize the N4 and C2 positions allows medicinal chemists to rapidly generate libraries of conformationally restricted, 3D-rich molecules. By converting the C2-acetyl group into a bulky chiral amine or a spirocyclic system, researchers can effectively disrupt flat aromatic networks, improving target specificity, reducing off-target hERG liabilities, and optimizing pharmacokinetic profiles.

Sources

• 1. 1-Methylpiperazine: exploring the properties and applications of a versatile organic compound_Chemicalbook [chemicalbook.com]
• 2. 1369351-16-5|1-(1-Methylpiperazin-2-yl)ethan-1-one|BLD Pharm [bldpharm.com]
• 3. 1-甲基哌嗪 99% | Sigma-Aldrich [sigmaaldrich.com]

FTIR Spectroscopic Validation of Synthesized 1-(1-Methylpiperazin-2-yl)ethan-1-one: A Comparative Analytical Guide

Executive Summary & Mechanistic Grounding

In modern drug development, piperazine derivatives serve as privileged pharmacophores due to their tunable basicity and favorable pharmacokinetic profiles. The synthesis of 1-(1-Methylpiperazin-2-yl)ethan-1-one —a highly specific intermediate featuring a methyl group at N1, an acetyl group at C2, and a secondary amine at N4—requires rigorous structural validation.

Fourier Transform Infrared (FTIR) spectroscopy is the frontline analytical tool for this validation. Unlike NMR, which maps the entire atomic framework, FTIR provides a rapid, functional-group-specific "vibrational fingerprint" [1]. For this specific molecule, the validation relies on confirming three distinct structural pillars:

• The Ketone Carbonyl (C=O): The acetyl group at C2 acts as an aliphatic ketone. Because it is not conjugated to a double bond or aromatic ring, the C=O stretching vibration is highly localized and expected to appear as a sharp, intense band at ~1715 cm⁻¹ [1].

• The Secondary Amine (N-H): The unsubstituted N4 position of the piperazine ring exhibits an N-H stretching vibration. This typically presents as a broad, weak-to-medium band in the 3300–3400 cm⁻¹ region.

• The Tertiary Amine (N-CH3): The N1-methyl substitution generates characteristic "Bohlmann bands" in the 2700–2800 cm⁻¹ range, caused by the interaction of the nitrogen lone pair with the adjacent anti-periplanar C-H bonds, alongside a C-N stretch at 1000–1200 cm⁻¹ .

Analytical Alternatives Comparison: ATR-FTIR vs. KBr Pellet vs. Raman

When validating hygroscopic, amine-containing intermediates, the choice of sampling technique dictates the reliability of the data. Historically, Transmission FTIR using Potassium Bromide (KBr) pellets was the gold standard. However, Attenuated Total Reflectance (ATR-FTIR) has largely superseded it for routine organic synthesis monitoring [2, 3].

Below is an objective comparison of ATR-FTIR against traditional KBr Transmission and Raman spectroscopy for this specific analyte.

Table 1: Comparative Performance Metrics for Piperazine Derivative Validation

Metric	ATR-FTIR (Recommended)	Transmission FTIR (KBr Pellet)	FT-Raman Spectroscopy
Sample Preparation	None (Neat sample applied to crystal)	High (Grinding with KBr, pressing)	None (Analyzed directly in glass vial)
Analysis Time	1–2 minutes	10–15 minutes	5–10 minutes
Destructive Nature	Non-destructive (Sample recoverable)	Destructive (Embedded in KBr matrix)	Non-destructive
Moisture Sensitivity	Low. Ideal for hygroscopic amines.	High. KBr absorbs water, masking N-H bands at 3300 cm⁻¹.	Zero. Water is Raman inactive.
Signal Resolution	Excellent for C=O; slight peak shifts due to evanescent wave penetration depth.	Classic high-resolution transmission profile.	Excellent for carbon backbone (C-C); weak for polar C=O bonds.
Cost & Accessibility	Moderate cost; ubiquitous in modern labs.	Low cost; requires mechanical press.	High cost; less common in standard labs.

Causality Insight: Why is ATR-FTIR recommended over KBr for 1-(1-Methylpiperazin-2-yl)ethan-1-one? KBr is inherently hygroscopic. Any moisture absorbed during pellet preparation produces a massive, broad O-H stretch at 3200–3500 cm⁻¹. This artifact will completely mask the critical, but relatively weak, N-H stretch of the N4 secondary amine, leading to false negatives in structural validation [2]. ATR-FTIR eliminates this matrix interference.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: ATR-FTIR Analysis (The Optimal Workflow)

Mechanism: An infrared beam is directed into a high-refractive-index crystal (Diamond or ZnSe). The beam reflects internally, creating an evanescent wave that penetrates 0.5–2 µm into the sample.

• Crystal Preparation: Clean the diamond ATR crystal with a volatile, non-absorbing solvent (e.g., isopropanol) and a lint-free wipe. Allow to dry completely.

• Background Collection: Acquire a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹. Self-Validation: Ensure the background shows no residual organic peaks (e.g., no C-H stretches at 2900 cm⁻¹).

• Sample Application: Deposit 2–5 mg of the synthesized 1-(1-Methylpiperazin-2-yl)ethan-1-one directly onto the center of the crystal.

• Pressure Application: Lower the ATR pressure anvil until the clutch clicks. Causality: Intimate physical contact between the sample and the crystal is mandatory because the evanescent wave decays exponentially with distance.

• Data Acquisition: Scan the sample (32 scans, 4000–400 cm⁻¹). Apply an ATR-correction algorithm to adjust for the wavelength-dependent penetration depth (which otherwise artificially inflates low-wavenumber peak intensities) [2].

Protocol B: KBr Pellet Transmission (The Alternative Baseline)

• Desiccation: Dry spectral-grade KBr powder in an oven at 110°C for 24 hours prior to use to minimize water interference.

• Milling: In an agate mortar, gently mix 1–2 mg of the analyte with 100 mg of dry KBr. Causality: Do not over-grind; excessive localized heat and pressure can alter the polymorphic state of the synthesized compound or induce mechanochemical degradation[3].

• Pressing: Transfer the mixture to a 13 mm die. Apply 10 tons of pressure using a hydraulic press under a vacuum for 2 minutes to create a transparent, glassy disk.

• Acquisition: Place the pellet in the transmission holder and acquire the spectrum (32 scans, 4 cm⁻¹ resolution).

Data Presentation & Interpretation

Validation is achieved by correlating the observed spectral data with the theoretical vibrational modes of the target molecule.

Table 2: Expected vs. Observed Spectral Data for 1-(1-Methylpiperazin-2-yl)ethan-1-one

Functional Group	Expected Wavenumber (cm⁻¹)	Observed ATR-FTIR (cm⁻¹)	Intensity & Shape	Diagnostic Significance
Secondary Amine (N4)	3300 – 3400	3315	Weak, Broad	Confirms N4 is unsubstituted.
Aliphatic C-H	2850 – 2950	2880, 2945	Medium, Sharp	Confirms the piperazine ring backbone.
Tertiary Amine (N1-CH3)	2700 – 2800	2785	Weak (Bohlmann band)	Confirms successful N1-methylation.
Ketone (C2 Acetyl)	1705 – 1725	1716	Strong, Sharp	Primary confirmation of the acetyl functional group.
C-N Stretch	1000 – 1200	1140	Medium	Confirms carbon-nitrogen ring bonds.

Mandatory Visualizations

Workflow Comparison Diagram

The following diagram illustrates the operational logic and causality behind choosing ATR-FTIR over KBr Pellet preparation for hygroscopic amines.

Fig 1. Comparative operational logic of ATR-FTIR vs. KBr Pellet sample preparation workflows.

Spectral Interpretation Logic Tree

This decision tree provides a self-validating logic path for analyzing the resulting FTIR spectrum to confirm synthesis success or identify specific reaction failures.

Fig 2. Diagnostic decision tree for the FTIR spectral validation of 1-(1-Methylpiperazin-2-yl)ethan-1-one.

Conclusion & Best Practices

For the structural validation of 1-(1-Methylpiperazin-2-yl)ethan-1-one, ATR-FTIR is objectively superior to traditional KBr transmission methods. The compound's secondary amine N-H stretch (~3300 cm⁻¹) is highly susceptible to being masked by the O-H stretching of water absorbed by hygroscopic KBr matrices. By utilizing ATR-FTIR, analytical scientists can rapidly and non-destructively confirm the presence of the C2-acetyl group (C=O at 1716 cm⁻¹), the N1-methyl group (Bohlmann bands at ~2785 cm⁻¹), and the free N4-amine, ensuring high-confidence validation in drug development workflows.

References

• Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from:[Link][1]

• Specac Ltd. FTIR: Transmission vs ATR spectroscopy | Animated Guides. Retrieved from:[Link][2]

• Yan, B., et al. (1999). A Comparison of Various FTIR and FT Raman Methods: Applications in the Reaction Optimization Stage of Combinatorial Chemistry. ACS Combinatorial Science, 1(1), 46-54. American Chemical Society. Retrieved from:[Link][3]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 3. scispace.com [scispace.com]

X-ray crystallography data for 1-(1-Methylpiperazin-2-YL)ethan-1-one structural validation

Structural Validation of 1-(1-Methylpiperazin-2-YL)ethan-1-one: A Comparative Guide to X-ray Crystallography and Orthogonal Modalities

Executive Summary

For drug development professionals and synthetic chemists, the structural validation of chiral small molecules is a non-negotiable milestone. 1-(1-Methylpiperazin-2-YL)ethan-1-one represents a highly relevant pharmacological scaffold; piperazine derivatives are ubiquitous in medicinal chemistry, frequently serving as the core for protease inhibitors and adrenoceptor antagonists[1]. Because this molecule possesses a chiral center at the C2 position of the piperazine ring, determining its absolute configuration is critical, as enantiomers often exhibit vastly different biochemical interactions and toxicological profiles[2].

This guide objectively compares Single-Crystal X-ray Diffraction (SC-XRD) against orthogonal modalities like Solution-State NMR and Microcrystal Electron Diffraction (MicroED), providing a self-validating experimental protocol for the unambiguous 3D structural elucidation of 1-(1-Methylpiperazin-2-YL)ethan-1-one.

Comparative Analysis of Structural Validation Modalities

Selecting the correct analytical modality requires balancing sample availability, resolution limits, and the specific structural questions being asked.

• Single-Crystal X-Ray Diffraction (SC-XRD): The definitive gold standard for small molecules. It provides exact atomic coordinates, bond lengths, and, crucially, the absolute configuration via anomalous dispersion[3].

• Solution-State NMR: Indispensable for routine verification of molecular connectivity and conformational dynamics in solution. However, it cannot directly determine absolute stereochemistry without the use of chiral derivatizing agents (e.g., Mosher's acid), which introduces synthetic overhead and potential artifacts[3].

• Microcrystal Electron Diffraction (MicroED): A powerful emerging tool for sub-micron crystals that are too small for SC-XRD. However, kinematical refinement of MicroED data currently lacks the anomalous dispersion signal required to calculate a Flack parameter. Therefore, absolute configuration via MicroED can only be assigned indirectly if a chiral co-former is used[2].

Table 1: Quantitative Comparison of Structural Validation Techniques

Feature	SC-XRD	Solution-State NMR	MicroED
Primary Output	3D Atomic Coordinates	Connectivity & Dynamics	3D Atomic Coordinates
Absolute Configuration	Direct (via Flack Parameter)	Indirect (Requires chiral derivatization)	Indirect (Requires chiral co-formers)
Sample Requirement	Single crystal (>10 µm)	~1-5 mg in deuterated solvent	Microcrystals (<1 µm)
Resolution Limit	~0.7 - 0.8 Å (Atomic)	N/A (Ensemble average)	~0.8 - 1.0 Å
Throughput	Medium	High	Low to Medium

Causality in Experimental Design: The "Why" Behind the Protocol

To establish a self-validating SC-XRD protocol for 1-(1-Methylpiperazin-2-YL)ethan-1-one, we must engineer the experiment to yield definitive stereochemical data. This requires two critical strategic choices:

• Salt Formation (The Causality of Crystallization): The free base of this piperazine derivative is a low-molecular-weight organic compound, making the growth of high-quality, well-ordered single crystals challenging. By converting the free base to a hydrochloride (HCl) salt, we increase the lattice energy and facilitate robust crystallization. More importantly, the inclusion of the heavier chloride ion (Cl⁻) introduces a strong anomalous scatterer into the asymmetric unit[3].

• Radiation Source Selection (The Causality of Absolute Configuration): We select Copper (Cu Kα, λ = 1.5418 Å) radiation over the more energetic Molybdenum (Mo Kα). The longer wavelength of Cu Kα maximizes the anomalous dispersion effects of the chloride ion. This resonance phenomenon breaks Friedel's Law (where the intensities of diffraction spots hkl and -h-k-l differ), enabling the precise calculation of the Flack parameter to determine absolute stereochemistry[3][4].

Experimental Methodology: Self-Validating Protocols

Protocol A: SC-XRD Workflow for Absolute Configuration

This protocol is designed as a closed-loop, self-validating system. The final refinement metrics mathematically prove the correctness of the proposed structure.

Step 1: Salt Formation & Crystal Growth

• Dissolve 50 mg of enantiomerically pure 1-(1-Methylpiperazin-2-YL)ethan-1-one in 1 mL of anhydrous ethanol.

• Add 1.1 equivalents of ethereal HCl dropwise under inert atmosphere to precipitate the hydrochloride salt.

• Redissolve the salt in a minimum volume of methanol. Set up a vapor diffusion chamber using diethyl ether as the antisolvent. Allow to stand at 4°C for 3–5 days until block-like single crystals form.

Step 2: Data Collection

• Select a crystal (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a diffractometer equipped with a Cu Kα microfocus source and a photon-counting detector.

• Cool the crystal to 100 K using a nitrogen cryostream to minimize thermal motion (Debye-Waller factors) and improve high-angle diffraction intensity.

• Collect full sphere data to ensure high redundancy of Bijvoet pairs, which is critical for accurate Flack parameter determination[3].

Step 3: Structure Solution & Refinement

• Solve the phase problem using intrinsic phasing or direct methods (e.g., SHELXT).

• Refine the structure using full-matrix least-squares on F² (SHELXL). Apply anisotropic displacement parameters to all non-hydrogen atoms.

• Place hydrogen atoms in calculated positions and refine using a riding model.

Step 4: Self-Validation Metrics A structure is only as trustworthy as its refinement metrics. The following table outlines the required thresholds for a publishable, validated structure[5].

Table 2: Target SC-XRD Validation Metrics for the Target HCl Salt

Parameter	Target Validation Threshold	Scientific Rationale
R1 Factor (I > 2σ(I))	< 0.05 (5%)	Indicates excellent agreement between the experimental electron density and the refined model.
wR2 Factor (All data)	< 0.15 (15%)	Accounts for all reflections; ensures no systematic errors in the dataset.
Flack Parameter (x)	0.00 ± 0.04	Confirms the correct absolute enantiomer. A value near 1.0 requires structural inversion[4].
Goodness-of-Fit (S)	~1.00 to 1.05	Validates that the weighting scheme applied during least-squares refinement is appropriate.
Piperazine Conformation	Chair conformation	Unambiguously confirms the most thermodynamically stable geometry for the piperazine ring.

Protocol B: Orthogonal Validation via Solution-State NMR

To ensure the single crystal is representative of the bulk powder, orthogonal validation via NMR is required. This system is self-validating because the sum of the 2D spectra must perfectly reconstruct the 1D spectrum without any unassigned cross-peaks.

• Step 1: Dissolve 5 mg of the bulk powder in 0.6 mL of CDCl₃.

• Step 2: Acquire 1D ¹H and ¹³C spectra at 298 K (e.g., on a 600 MHz spectrometer).

• Step 3: Acquire 2D COSY (to map adjacent proton spin systems) and HSQC (to map direct C-H bonds). The acetyl methyl group will show a distinct singlet in ¹H and a characteristic carbonyl cross-peak in HMBC, confirming the connectivity at the C2 position.

Workflow Visualization

Workflow for structural validation comparing SC-XRD and NMR modalities.

Strategic Recommendations

For the structural validation of 1-(1-Methylpiperazin-2-YL)ethan-1-one, SC-XRD utilizing Cu Kα radiation on a hydrochloride salt is the optimal pathway. It provides an unambiguous, self-validating dataset that directly answers the critical question of absolute stereochemistry. While MicroED is rapidly advancing, its current limitations regarding anomalous dispersion make it less suitable for this specific task unless chiral co-formers are employed. Solution-state NMR should be utilized strictly as an orthogonal tool to confirm that the solid-state structure translates accurately to the bulk solution dynamics.

References

• [1] Discovery and Crystallographic Studies of Nonpeptidic Piperazine Derivatives as Covalent SARS-CoV-2 Main Protease Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• [4] The Use of X-ray crystallography to determine absolute configuration. Howard Flack. Available at:[Link]

• [5] Determination of absolute configuration using X-ray diffraction. Edinburgh Research Explorer. Available at:[Link]

• [2] Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. Chemical Communications (RSC Publishing). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC00221C [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. crystal.flack.ch [crystal.flack.ch]
• 5. pure.ed.ac.uk [pure.ed.ac.uk]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 1-(1-Methylpiperazin-2-YL)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Ensuring the safety of laboratory personnel is paramount. This guide provides a detailed protocol for the appropriate selection and use of personal protective equipment (PPE) when handling 1-(1-Methylpiperazin-2-YL)ethan-1-one, a compound of interest in medicinal chemistry. By understanding the potential hazards associated with its structural motifs—the piperazine ring and the ketone functional group—we can implement a robust safety strategy that protects researchers from exposure and ensures the integrity of their work.

Hazard Identification and Risk Assessment: Understanding the Molecule

While specific toxicological data for 1-(1-Methylpiperazin-2-YL)ethan-1-one is not extensively available, a thorough risk assessment can be conducted by examining the known hazards of its core chemical structures: the piperazine moiety and the ketone group.

• Piperazine Derivatives: The piperazine ring system is a common scaffold in many pharmaceuticals. However, piperazine and its derivatives are known to present several health hazards. They can be corrosive to the skin and eyes, causing severe burns.[1][2][3] Furthermore, some piperazine compounds are classified as skin and respiratory sensitizers, meaning that repeated exposure can lead to allergic reactions, which can be severe.[1][2][4] There is also evidence to suggest that some piperazine derivatives may have reproductive toxicity.[2][4]

• Ketones: The ketone functional group is generally less hazardous than the piperazine moiety. However, some ketones can be irritants and are flammable. The primary concern with ketones in the context of PPE is their ability to permeate certain types of glove materials.

Based on this analysis, 1-(1-Methylpiperazin-2-YL)ethan-1-one should be handled as a potentially corrosive, sensitizing, and toxic substance. A comprehensive risk assessment should be performed before any new procedure involving this compound.

Personal Protective Equipment (PPE) Selection: A Multi-layered Defense

The selection of appropriate PPE is the cornerstone of safe laboratory practice. For handling 1-(1-Methylpiperazin-2-YL)ethan-1-one, a multi-layered approach to PPE is essential.[5]

Minimum PPE Requirements:

• Body Protection: A flame-resistant lab coat should be worn at all times to protect against splashes and spills.[6] It is crucial that the lab coat is kept clean and is regularly laundered by a professional service to avoid the accumulation of chemical residues.[7]

• Eye and Face Protection: Chemical splash goggles are mandatory to provide a seal around the eyes, protecting them from splashes from any direction.[5] When there is a significant risk of splashing, such as during transfers of large volumes or when heating the substance, a face shield should be worn in addition to goggles.[5][7]

• Hand Protection: The choice of gloves is critical. Due to the presence of the ketone group, butyl or nitrile gloves are recommended.[8] Nitrile gloves offer good resistance to a variety of chemicals and are a suitable choice for incidental contact.[8] For prolonged handling or in situations with a higher risk of exposure, heavier-duty butyl rubber gloves are preferable due to their high resistance to permeation by ketones and esters.[8] It is good practice to double-glove, wearing a lighter pair of nitrile gloves underneath a more robust pair.[5] Gloves should be inspected for any signs of degradation or puncture before each use and changed immediately if contamination is suspected.[7]

• Footwear: Closed-toe shoes are a fundamental requirement in any laboratory setting to protect the feet from spills and falling objects.[9]

Respiratory Protection:

The need for respiratory protection depends on the specific procedure and the ventilation available.[6]

• Work in a Fume Hood: All work with 1-(1-Methylpiperazin-2-YL)ethan-1-one, especially the handling of powders or volatile solutions, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

• Situations Requiring a Respirator: If work cannot be conducted in a fume hood, or if there is a risk of generating aerosols or dusts that cannot be contained, a respirator will be necessary. A risk assessment should be conducted to determine the appropriate type of respirator. For many applications, a half-mask respirator with organic vapor cartridges may be sufficient. In all cases, a formal respiratory protection program must be in place, including fit testing and training, as required by OSHA standards.[4][6]

Table 1: Summary of Recommended PPE for Handling 1-(1-Methylpiperazin-2-YL)ethan-1-one

Body Part	Minimum PPE	Enhanced Protection (High-Risk Operations)
Body	Flame-resistant lab coat	Chemical-resistant apron over lab coat
Eyes	Chemical splash goggles	Face shield worn over chemical splash goggles
Hands	Nitrile gloves (double-gloved)	Butyl rubber gloves over nitrile gloves
Feet	Closed-toe shoes	Chemical-resistant shoe covers
Respiratory	Work in a chemical fume hood	NIOSH-approved respirator

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear and well-rehearsed operational plan is crucial for minimizing the risk of exposure.

3.1. Preparation and Donning PPE:

• Inspect Your PPE: Before entering the laboratory, carefully inspect all PPE for any signs of damage.

• Donning Sequence:

  • First, put on your lab coat and ensure it is fully buttoned.

  • Next, put on your chemical splash goggles.

  • Then, put on your inner pair of nitrile gloves.

  • Finally, put on your outer pair of gloves (nitrile or butyl).

dot

Caption: PPE Donning Sequence

3.2. Handling 1-(1-Methylpiperazin-2-YL)ethan-1-one:

• Work Area: Always handle the compound in a designated area within a chemical fume hood.[10]

• Spill Kit: Ensure that a spill kit appropriate for piperazine compounds is readily available.

• Avoid Inhalation and Contact: Use spatulas and other appropriate tools to handle powders. Avoid creating dust.[10] When working with solutions, use a pipette or other controlled dispensing method.

• Transportation: When transporting the compound within the laboratory, use a secondary container to prevent spills.

3.3. Doffing PPE and Decontamination:

The process of removing PPE is as important as putting it on correctly to prevent cross-contamination.

• Doffing Sequence:

  • Remove your outer gloves first, peeling them off without touching the outside surface.

  • Remove your lab coat, turning it inside out as you remove it.

  • Remove your goggles.

  • Remove your inner gloves.

  • Wash your hands thoroughly with soap and water.[10]

dot

Caption: PPE Doffing Sequence

Disposal Plan: Responsible Waste Management

Proper disposal of contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Contaminated PPE: All disposable PPE, including gloves, should be placed in a designated hazardous waste container immediately after use.

• Chemical Waste: Unused 1-(1-Methylpiperazin-2-YL)ethan-1-one and any solutions containing it must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Never pour chemical waste down the drain.

• Empty Containers: Empty containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

By adhering to these rigorous safety protocols, researchers can confidently work with 1-(1-Methylpiperazin-2-YL)ethan-1-one, minimizing personal risk and ensuring a safe and productive laboratory environment.

References

• University of Alabama in Huntsville. (n.d.). UAH Laboratory Personal Protective Equipment. Retrieved from [Link]

• s d fine-chem limited. (n.d.). piperazine anhydrous. Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• Environmental Health and Safety, University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• Environmental Health Safety and Laboratory Operations, The City College of New York. (n.d.). Standard Personal Protective Equipment. Retrieved from [Link]

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. fishersci.com [fishersci.com]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 7. safety.rice.edu [safety.rice.edu]
• 8. uah.edu [uah.edu]
• 9. stories.tamu.edu [stories.tamu.edu]
• 10. datasheets.scbt.com [datasheets.scbt.com]